Technical Documentation Center

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine
  • CAS: 709-87-5

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the In Vitro Mechanism of Action of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

For Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive technical overview of the proposed in vitro mechanism of action of (2-Chloroethyl)[(4-fluorophenyl)methyl]methy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of the proposed in vitro mechanism of action of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine. Based on its chemical structure as a nitrogen mustard derivative, the core mechanism is identified as DNA alkylation. This process involves the formation of a highly reactive aziridinium ion, which subsequently attacks nucleophilic sites on DNA, primarily the N7 position of guanine. This covalent modification leads to the formation of monoadducts and DNA interstrand cross-links, ultimately triggering the DNA damage response, cell cycle arrest, and apoptosis. This document outlines the key molecular events and provides detailed protocols for in vitro assays to validate this mechanism.

Introduction: Chemical Profile and a Mechanistic Hypothesis

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine belongs to the nitrogen mustard class of compounds, which are known for their cytotoxic effects and have been a cornerstone of cancer chemotherapy.[1] The molecule's structure, featuring a bis(2-chloroethyl)amino functional group, is the key determinant of its biological activity.

The presence of the (4-fluorophenyl)methyl group is a notable feature. The fluorine atom can enhance the lipophilicity of the molecule, potentially influencing its cellular uptake and interaction with its biological targets.[2] The fluorophenyl group may also modulate the reactivity of the nitrogen mustard moiety through electronic effects.[3][4]

Based on its structural classification, the primary mechanism of action of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is hypothesized to be DNA alkylation. Nitrogen mustards are potent alkylating agents that form covalent bonds with DNA, leading to significant disruption of DNA structure and function.[5]

Core Mechanism of Action: DNA Alkylation

The cytotoxic effects of nitrogen mustards are primarily mediated through their ability to alkylate DNA.[5] This process can be broken down into several key steps:

  • Formation of the Aziridinium Ion: The mechanism is initiated by an intramolecular cyclization reaction, where the nitrogen atom displaces the chloride ion on one of the 2-chloroethyl side chains. This results in the formation of a highly reactive, positively charged three-membered ring called an aziridinium ion.[1] This intermediate is a potent electrophile.

  • Nucleophilic Attack by DNA: The aziridinium ion is then subject to nucleophilic attack by electron-rich sites on DNA bases. The N7 position of guanine is the most frequent target for alkylation by nitrogen mustards.[6] This results in the formation of a monofunctional adduct, a covalent bond between the drug and a single DNA base.

  • Formation of Interstrand Cross-links (ICLs): Following the formation of the initial monoadduct, the second 2-chloroethyl arm can undergo a similar cyclization and alkylation reaction with a guanine on the opposite DNA strand. This creates an interstrand cross-link (ICL), which covalently links the two strands of the DNA double helix.[1] ICLs are particularly cytotoxic lesions as they prevent DNA strand separation, thereby blocking essential cellular processes like replication and transcription.[7]

The formation of these DNA adducts, especially ICLs, is a major trigger for the cellular DNA damage response (DDR), which can ultimately lead to programmed cell death (apoptosis).[1]

Diagram of the DNA Alkylation Pathway

DNA_Alkylation cluster_0 Drug Activation cluster_1 DNA Damage cluster_2 Cellular Consequences Drug (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine Aziridinium Aziridinium Ion (Reactive Intermediate) Drug->Aziridinium Intramolecular Cyclization DNA dsDNA Monoadduct Guanine-N7 Monoadduct DNA->Monoadduct Nucleophilic Attack ICL Interstrand Cross-link (ICL) Monoadduct->ICL Second Alkylation DDR DNA Damage Response (DDR) Activation ICL->DDR CellCycleArrest Cell Cycle Arrest DDR->CellCycleArrest Apoptosis Apoptosis DDR->Apoptosis

Caption: Proposed mechanism of DNA alkylation by (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine.

In Vitro Experimental Workflows to Elucidate the Mechanism

A series of in vitro experiments can be employed to systematically investigate and confirm the proposed mechanism of action.

Experiment 1: Cell Viability and Cytotoxicity Assays

The initial step in characterizing the in vitro activity of a compound is to determine its effect on cell viability and proliferation.

Protocol: MTT Assay

  • Cell Seeding: Plate cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Data Presentation: IC50 Values

Cell LineIC50 (µM) at 48h
MCF-7 (Breast Cancer)Hypothetical Value
A549 (Lung Cancer)Hypothetical Value
HCT116 (Colon Cancer)Hypothetical Value
Experiment 2: Analysis of DNA Damage Response (DDR) Pathway Activation

To confirm that the compound induces DNA damage, the activation of key proteins in the DDR pathway can be assessed by Western blotting.[8]

Protocol: Western Blotting for DDR Markers

  • Cell Treatment and Lysis: Treat cells with the compound at its IC50 concentration for various time points (e.g., 6, 12, 24 hours). Harvest and lyse the cells to extract total protein.[8]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[8]

  • SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.[9][10]

  • Immunoblotting:

    • Block the membrane with a suitable blocking buffer.[11]

    • Incubate with primary antibodies against key DDR proteins such as γH2AX (a marker for DNA double-strand breaks), p-ATM, p-ATR, and p53.[8]

    • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

Diagram of the DNA Damage Response Pathway

DDR_Pathway Drug (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine DNA_Damage DNA Interstrand Cross-links Drug->DNA_Damage ATM_ATR ATM/ATR Kinases (Phosphorylated/Activated) DNA_Damage->ATM_ATR H2AX γH2AX (Phosphorylated H2AX) ATM_ATR->H2AX p53 p53 (Phosphorylated/Stabilized) ATM_ATR->p53 CellCycleArrest Cell Cycle Arrest (e.g., G2/M) p53->CellCycleArrest Apoptosis Apoptosis p53->Apoptosis

Caption: Simplified DNA damage response pathway activated by DNA alkylation.

Experiment 3: Cell Cycle Analysis by Flow Cytometry

DNA damage typically leads to cell cycle arrest at specific checkpoints, which can be analyzed by flow cytometry.[12]

Protocol: Propidium Iodide (PI) Staining for Cell Cycle Analysis

  • Cell Treatment: Treat cells with the compound at its IC50 concentration for 24 hours.

  • Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix them in cold 70% ethanol.[13]

  • Staining: Resuspend the fixed cells in a staining solution containing propidium iodide (PI) and RNase A.[14]

  • Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

  • Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in the G2/M phase would be indicative of DNA damage-induced cell cycle arrest.

Experimental Workflow for In Vitro Mechanistic Studies

experimental_workflow Start Hypothesis: Compound is a DNA Alkylating Agent Cytotoxicity Experiment 1: Cell Viability/Cytotoxicity Assays (e.g., MTT) Start->Cytotoxicity DDR Experiment 2: DNA Damage Response Analysis (Western Blot for γH2AX, p53) Cytotoxicity->DDR Determine IC50 CellCycle Experiment 3: Cell Cycle Analysis (Flow Cytometry with PI) DDR->CellCycle Confirm DNA Damage Conclusion Conclusion: Mechanism of Action Confirmed CellCycle->Conclusion Observe Cell Cycle Arrest

Caption: A logical workflow for the in vitro characterization of the compound's mechanism of action.

Potential for Resistance and Off-Target Effects

It is important to consider that cancer cells can develop resistance to alkylating agents through various mechanisms, including:

  • Increased DNA Repair: Upregulation of DNA repair pathways can remove the drug-induced DNA adducts.

  • Drug Efflux: Increased expression of drug efflux pumps can reduce the intracellular concentration of the compound.

  • Altered Drug Metabolism: Changes in metabolic pathways can lead to the inactivation of the drug.

In vitro studies using resistant cell lines can help to elucidate these mechanisms.[15][16] Additionally, while DNA is the primary target, off-target alkylation of other nucleophilic macromolecules such as proteins and RNA can occur and contribute to the overall cellular effects.

Conclusion

The in vitro mechanism of action of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is proposed to be centered on its function as a DNA alkylating agent. This is a well-established mechanism for nitrogen mustards, leading to the formation of cytotoxic DNA lesions that trigger the DNA damage response, cell cycle arrest, and apoptosis. The experimental workflows detailed in this guide provide a robust framework for validating this proposed mechanism and further characterizing the compound's biological activity. Future studies could explore the influence of the (4-fluorophenyl)methyl group on the compound's potency, selectivity, and potential for overcoming drug resistance.

References

  • Saha, R., & Sastry, G. N. (2005). Theoretical study on the mechanism of alkylation at N-7 of guanine by few nitrogen mustards. Indian Journal of Chemistry - Section A, 44(9), 1775-1780.
  • Wikipedia. (2023, December 19). Nitrogen mustard. In Wikipedia. Retrieved from [Link]

  • Ghosh, S., & Roy, K. (2017). Nitrogen Mustards: The Novel DNA Alkylator. Current Topics in Medicinal Chemistry, 17(13), 1481–1493.
  • Parish, C. A., & Rauk, A. (2012). The Mechanism of Guanine Alkylation by Nitrogen Mustards: A Computational Study. The Journal of Physical Chemistry B, 116(26), 7699–7707.
  • Kohn, K. W., Hartley, J. A., & Mattes, W. B. (1987). Mechanisms of DNA sequence selective alkylation of guanine-N7 positions by nitrogen mustards. Nucleic Acids Research, 15(24), 10531–10549.
  • Silvestrini, R., Sanfilippo, O., & Daidone, M. G. (1983). In vitro activity of alkylating agents on human tumors as measured by a short-term antimetabolic assay. European Journal of Cancer & Clinical Oncology, 19(3), 351–357.
  • Kim, K. H., & Sederstrom, J. M. (2015). Assaying cell cycle status using flow cytometry. Current Protocols in Molecular Biology, 111, 28.6.1–28.6.11.
  • Assay Genie. (2022, November 7). Flow Cytometry Protocol | 10 Hints & Tips. Retrieved from [Link]

  • Chen, G., & Kang, J. (2017). Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Bio-protocol, 7(21), e2601.
  • Wang, Y., et al. (2024). Assessing genotoxic effects of chemotherapy agents by a robust in vitro assay based on mass spectrometric quantification of γ-H2AX in HepG2 cells. Frontiers in Pharmacology, 15, 1391500.
  • Teicher, B. A., Cucchi, C. A., Lee, J. B., Flatow, J. L., Rosowsky, A., & Frei, E. (1986). Alkylating agent resistance: in vitro studies with human cell lines. Cancer Research, 46(8), 4379–4383.
  • Nacalai Tesque. (n.d.). Western Blotting. Retrieved from [Link]

  • Newman, A. H., et al. (2001). [3-cis-3,5-Dimethyl-(1-piperazinyl)alkyl]-bis-(4'-fluorophenyl)amine analogues as novel probes for the dopamine transporter. Bioorganic & Medicinal Chemistry Letters, 11(24), 3277–3280.
  • Bertino, J. R. (Ed.). (2016). Alkylating Agents. In Oncohema Key. Retrieved from [Link]

  • Singh, R. P., & Kaur, H. (2016). Roles of Fluorine in Drug Design and Drug Action. Current Medicinal Chemistry, 23(29), 3323–3345.
  • Teicher, B. A., Cucchi, C. A., Lee, J. B., Flatow, J. L., Rosowsky, A., & Frei, E. (1986). Alkylating agent resistance: in vitro studies with human cell lines.
  • Saha, S., et al. (2022). Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. European Journal of Medicinal Chemistry, 234, 114247.
  • Cedillo-Cruz, A., et al. (2024). [(2-Chlorophenyl)-(4-fluorophenyl)methylene]-(4-fluorophenyl)amine. Molbank, 2024(4), M1892.
  • Cedillo-Cruz, A., et al. (2024). [(2-Chlorophenyl)-(4-fluorophenyl)methylene]-(4-fluorophenyl)amine.
  • Al-Suwaidan, I. A., et al. (2024).
  • Tang, W. S., et al. (2022). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers in Pharmacology, 13, 828695.
  • Gan, L. L., et al. (2012). 2-Chloro-N-[(4-chlorophenyl)(phenyl)methyl]-N-(2-{[1-methyl-5-nitro-1H-imidazol-2-yl]methyl}amino)ethyl]ethanamine. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 12), o3371.
  • ResearchGate. (n.d.). Fluorophenyl group of type 2 statins – Fluvastatin. Retrieved from [Link]

  • University of Washington. (n.d.). MEDCHEM 562 Lecture 3. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine: Structural Properties and Reactivity

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the structural properties and predicted reactivity of (2-Chloroethyl)[(4-fluorophenyl)met...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the structural properties and predicted reactivity of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine, a tertiary amine of significant interest in medicinal chemistry and drug development. As a molecule incorporating a reactive 2-chloroethyl moiety, a 4-fluorobenzyl group, and a methylamine backbone, it presents a unique combination of structural features that dictate its chemical behavior and potential as a versatile synthetic intermediate. This document will delve into its molecular architecture, predicted spectroscopic data, and key reactive characteristics, with a focus on the underlying chemical principles that govern its synthesis and functional group transformations. Particular attention will be given to the intramolecular cyclization of the 2-chloroethylamino group to form a reactive aziridinium ion, a pivotal transformation in the biological and chemical applications of nitrogen mustards.

Introduction

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a tertiary amine featuring a trifunctional substitution pattern that imparts a distinct set of chemical properties. The presence of a 4-fluorobenzyl group offers a site for potential modification and influences the electronic properties of the amine. The methyl group provides a simple alkyl substituent, while the 2-chloroethyl group is a key functional handle, known for its ability to act as an alkylating agent, often through the formation of a highly reactive aziridinium intermediate.[1] This class of compounds, known as nitrogen mustards, has been extensively studied for its applications in chemotherapy due to its ability to alkylate DNA.[2] The 2-chloroethyl functionality is a crucial component in the synthesis of various pharmaceuticals and agrochemicals.[3][4][5][6] This guide will provide a detailed examination of the structural and reactive aspects of this molecule, offering insights for its application in synthetic and medicinal chemistry.

Molecular Structure and Properties

The molecular structure of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is characterized by a central nitrogen atom bonded to a methyl group, a 4-fluorobenzyl group, and a 2-chloroethyl group.

Caption: Chemical structure of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine.

Predicted Physicochemical Properties
PropertyPredicted Value
Molecular Formula C10H13ClFN
Molecular Weight 201.67 g/mol
Appearance Likely a colorless to pale yellow liquid
Boiling Point Predicted to be in the range of 220-250 °C
Solubility Soluble in organic solvents, limited solubility in water[7]
pKa (Strongest Basic) Estimated to be around 9.5-10.0

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy
Proton AssignmentPredicted Chemical Shift (δ, ppm)Multiplicity
Aromatic Protons (ortho to F)7.10 - 7.30dd
Aromatic Protons (meta to F)6.95 - 7.15t
Benzylic Protons (-CH₂-Ar)3.60 - 3.80s
Methylene Protons (-N-CH₂-CH₂Cl)2.80 - 3.00t
Methylene Protons (-CH₂-Cl)3.50 - 3.70t
Methyl Protons (-N-CH₃)2.30 - 2.50s

Note: Spectra recorded in CDCl₃. Chemical shifts are referenced to TMS. The predicted values are based on data for 4-fluorobenzyl compounds and N-methylbenzylamine.[9][10][11][12][13][14]

¹³C NMR Spectroscopy
Carbon AssignmentPredicted Chemical Shift (δ, ppm)
Quaternary Aromatic Carbon (C-F)160.0 - 164.0 (d, ¹JCF ≈ 245 Hz)
Aromatic CH (ortho to F)129.0 - 131.0 (d, ³JCF ≈ 8 Hz)
Quaternary Aromatic Carbon (C-CH₂)135.0 - 138.0 (d, ⁴JCF ≈ 3 Hz)
Aromatic CH (meta to F)114.0 - 116.0 (d, ²JCF ≈ 21 Hz)
Benzylic Carbon (-CH₂-Ar)58.0 - 62.0
Methylene Carbon (-N-CH₂-CH₂Cl)54.0 - 58.0
Methylene Carbon (-CH₂-Cl)40.0 - 44.0
Methyl Carbon (-N-CH₃)42.0 - 45.0
Mass Spectrometry

The mass spectrum is expected to show a molecular ion peak [M]⁺ and a prominent [M+H]⁺ peak in ESI-MS. The fragmentation pattern will likely be dominated by the cleavage of the benzylic C-N bond, a common pathway for benzylamines, leading to the formation of a stable 4-fluorobenzyl cation.[15][16][17][18][19]

Predicted Fragmentation Pathway:

M [C10H13ClFN]+• F1 [C7H6F]+ (m/z 109) M->F1 Benzylic Cleavage F2 [C3H7ClN]+• (m/z 92) M->F2 Loss of 4-fluorobenzyl radical

Caption: Predicted mass spectrometry fragmentation of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine.

Reactivity and Synthetic Applications

The reactivity of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is primarily dictated by the interplay between the nucleophilic tertiary amine and the electrophilic 2-chloroethyl group.

Intramolecular Cyclization: Formation of the Aziridinium Ion

A key reactive pathway for N-(2-chloroethyl) amines is the intramolecular cyclization to form a highly reactive and unstable aziridinium ion.[1][20] This process is significantly influenced by pH; under neutral or alkaline conditions, the deprotonated amine's lone pair readily attacks the β-carbon of the chloroethyl group, displacing the chloride ion.[1]

cluster_0 (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine cluster_1 Aziridinium Ion cluster_2 Alkylated Product A R-N(CH3)-CH2CH2Cl B [R-N+(CH3)(CH2CH2)]Cl- A->B Intramolecular Cyclization C R-N(CH3)-CH2CH2-Nu B->C Nucleophilic Attack Nu Nucleophile (e.g., DNA, protein) Nu->B

Caption: Formation and reaction of the aziridinium ion.

This aziridinium ion is a potent electrophile and will react with various nucleophiles. This reactivity is the basis for the alkylating properties of nitrogen mustards in biological systems.[2]

Synthetic Routes

Several synthetic strategies can be envisioned for the preparation of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine, primarily involving the formation of the C-N bonds.

Method 1: From N-methyl-4-fluorobenzylamine

A plausible and efficient route involves the reaction of N-methyl-4-fluorobenzylamine with 1-bromo-2-chloroethane.[21][22]

A N-methyl-4-fluorobenzylamine C (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine A->C B 1-bromo-2-chloroethane B->C

Caption: Synthesis from N-methyl-4-fluorobenzylamine.

Experimental Protocol:

  • Dissolve N-methyl-4-fluorobenzylamine (1.0 eq) in a suitable aprotic solvent such as acetonitrile or DMF.

  • Add a non-nucleophilic base, such as potassium carbonate or triethylamine (1.5 eq), to the solution.

  • Add 1-bromo-2-chloroethane (1.1 eq) dropwise at room temperature.

  • Heat the reaction mixture to 60-80 °C and monitor by TLC.

  • Upon completion, cool the reaction, filter off the inorganic salts, and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography.

Method 2: From (4-fluorophenyl)methanol

An alternative two-step synthesis starts from (4-fluorophenyl)methanol.[21]

A (4-fluorophenyl)methanol C 4-Fluorobenzyl chloride A->C Chlorination B Thionyl Chloride B->C E (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine C->E N-Alkylation D N-methyl-2-chloroethylamine D->E

Caption: Two-step synthesis from (4-fluorophenyl)methanol.

Experimental Protocol:

  • Step 1: Synthesis of 4-Fluorobenzyl chloride: React (4-fluorophenyl)methanol with thionyl chloride in an inert solvent like dichloromethane.

  • Step 2: N-Alkylation: React the resulting 4-fluorobenzyl chloride with N-methyl-2-chloroethylamine in the presence of a base as described in Method 1.

Reactivity of the Benzylic C-N Bond

The benzylic C-N bond can undergo cleavage under certain conditions. For instance, photochemical cleavage can be used to release the amine.[23] Additionally, electrochemical methods can achieve selective oxidative cleavage of the benzyl C-N bond. The benzylic position is generally reactive due to the resonance stabilization of intermediates.[24][25][26]

Safety and Handling

Compounds containing the 2-chloroethylamino moiety should be handled with extreme caution due to their potential toxicity and alkylating properties.[3][27][28][29][30]

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[30]

  • Ventilation: Work in a well-ventilated fume hood to avoid inhalation of vapors.[27]

  • Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[28] It is often stored as a hydrochloride salt to improve stability and prevent intramolecular cyclization.[1]

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a molecule with significant potential in synthetic and medicinal chemistry. Its structural features, particularly the reactive 2-chloroethyl group, make it a valuable precursor for the synthesis of more complex molecules and a potential alkylating agent. The predicted spectroscopic and reactive properties outlined in this guide provide a foundational understanding for researchers working with this compound and related structures. Further experimental validation of these predictions will be crucial for the full characterization and application of this versatile tertiary amine.

References

  • Bouchoux, G., et al. (2001). Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. Journal of Mass Spectrometry, 36(10), 1097-1107.
  • Gao, J., et al. (2006). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines. Journal of the American Society for Mass Spectrometry, 17(11), 1557-1567. [Link]

  • BenchChem. (2025). Application Note: Mass Spectrometry Fragmentation of N-Methyl-N-(4-thien-2-ylbenzyl)amine. BenchChem.
  • Apollo Scientific. (2023).
  • ResearchGate. (n.d.). An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines | Request PDF.
  • Anshul Specialty Molecules. (2024). 2-Chloroethyl Amine HCl. Anshul Specialty Molecules.
  • PrepChem.com. (n.d.). Synthesis of N-(2-chloroethyl)-N-benzyl-methylamine. PrepChem.com.
  • BenchChem. (2025). Preventing intramolecular cyclization of Bis(2-chloroethyl)amine during synthesis. BenchChem.
  • BenchChem. (2025). Spectroscopic and Synthetic Profile of 4-(4-Fluorobenzyl)azetidin-2-one: A Technical Guide. BenchChem.
  • FooDB. (2010). Showing Compound N-Methylbenzylamine (FDB012647). FooDB.
  • PubChem. (n.d.). 4-Fluorobenzyl bromide. National Center for Biotechnology Information. [Link]

  • Chemical Safety. (n.d.).
  • ChemicalBook. (n.d.). 4-Fluorobenzyl bromide(459-46-1) 1H NMR spectrum. ChemicalBook.
  • BenchChem. (2025). Application Note: Mass Spectrometry Fragmentation of N-Methyl-N-(4-thien-2-ylbenzyl)amine. BenchChem.
  • ResearchGate. (n.d.). ³¹P {¹H} NMR parameters of (4-fluorobenzyl)spiro(N/O)cyclotriphosphazenes and their PILs. a.
  • Google Patents. (n.d.). US4769465A - Process for the preparation of 2-(N-benzyl-N-methylamino)-ethyl methyl 2,6-dimethyl-4-(m-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate and its hydrochloride salt.
  • PubChem. (n.d.). N-Methylbenzylamine. National Center for Biotechnology Information. [Link]

  • ResearchGate. (n.d.). Synthesis of the aziridinium ion of 2‐chloroethyl diethylamine 5 and subsequent reaction with nucleophiles.
  • ECHEMI. (n.d.).
  • ChemicalBook. (n.d.). 4-Fluorobenzyl alcohol(459-56-3) 1H NMR spectrum. ChemicalBook.
  • YouTube. (2019). synthesis of tertiary amines. [Link]

  • NOAA. (n.d.). TRIS(2-CHLOROETHYL)AMINE. CAMEO Chemicals.
  • Printtech Healthcare Pvt Ltd. (n.d.). 2-Chloroethylamine hydrochloride is a chemical co.... Printtech Healthcare Pvt Ltd.
  • Sigma-Aldrich. (n.d.). N-Benzylmethylamine 97%. Sigma-Aldrich.
  • Jalalifar, M., Khalikov, S., & Javidan, A. (2013). Synthesis of Some Cyclophosphorodiamidates Derivatives of Bis(2-chloroethyl)amine. Asian Journal of Chemistry, 25(11), 5987-5989.
  • ECHEMI. (n.d.).
  • ResearchGate. (n.d.). Scheme 3. Bis (2-chloroethyl) amine synthesis.
  • Chemdad. (n.d.). N-Methylbenzylamine. Chongqing Chemdad Co., Ltd.
  • CymitQuimica. (n.d.). CAS 103-67-3: N-Methylbenzylamine. CymitQuimica.
  • BenchChem. (2025). Application Notes and Protocols: Bis(2-chloroethyl)amine Hydrochloride as a Reagent in Organic Synthesis. BenchChem.
  • Li, C. J. (2019).
  • Chem-Impex. (n.d.). 2-Chloroethylamine hydrochloride, 70% Wt aqueous solution. Chem-Impex.
  • Chemistry Steps. (2019). Reactions at the Benzylic Position. Chemistry Steps.
  • Al-Rawi, J. M. A., & Al-Khathlan, H. Z. (1998). Reactivity of Bis(2-chloroethyl)ether with Different Amines. Journal of Chemical Research, Synopses, (12), 754-755.
  • Printtech Healthcare Pvt Ltd. (n.d.). 2-Chloroethylamine hydrochloride is a chemical co.... Printtech Healthcare Pvt Ltd.
  • ResearchGate. (2025). Catalytic Benzylation Reactions: From C—H Bond Activation to C—N Bond Activation.
  • DTIC. (2025). (HN-1), N-METHYL-BIS(2-Chloroethyl)amine.
  • PubMed. (2011). Intramolecular cyclization of N-phenyl N'(2-chloroethyl)ureas leads to active N-phenyl-4,5-dihydrooxazol-2-amines alkylating β-tubulin Glu198 and prohibitin Asp40.
  • Seta Chemicals. (n.d.). Bis 2(Chloroethyl)amine HCL. Seta Chemicals.
  • Chemistry LibreTexts. (2025). 2.9: Reactions at the Benzylic Position. Chemistry LibreTexts.
  • Google Patents. (n.d.). US4748276A - Process for preparing N,N-bis(2-hydroxyethyl)benzylamine and N,N-bis(2-chloroethyl)benzylamine.
  • ChemicalBook. (2024).
  • ACS Publications. (2016). Photochemical Cleavage of Benzylic C–N Bond To Release Amines. The Journal of Organic Chemistry.
  • MDPI. (2024). Selective Oxidative Cleavage of Benzyl C–N Bond under Metal-Free Electrochemical Conditions. MDPI.
  • Organic Syntheses. (n.d.). 9. Organic Syntheses.
  • ResearchGate. (n.d.). Fate of tris(2-chloroethyl)amine in water and alkaline environment determined by thin-layer chromatography and gas chromatography–mass spectrometry | Request PDF.

Sources

Foundational

An In-depth Technical Guide to the Cellular Toxicity Profile of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

A Senior Application Scientist's Perspective on Methodologies and Mechanistic Insights Authored by: Gemini Abstract This technical guide provides a comprehensive overview of the in vitro toxicity profile of (2-Chloroethy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Perspective on Methodologies and Mechanistic Insights

Authored by: Gemini

Abstract

This technical guide provides a comprehensive overview of the in vitro toxicity profile of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine, a compound of interest within the broader class of nitrogen mustards. As drug development professionals and researchers increasingly focus on targeted therapies, a thorough understanding of a compound's cellular effects is paramount. This document outlines a structured approach to evaluating the cytotoxicity, mechanism of action, and metabolic fate of this specific chloroethylamine derivative. We will delve into the causality behind experimental choices, present detailed protocols for key assays, and summarize expected outcomes based on the known reactivity of related compounds. The overarching goal is to equip researchers with the foundational knowledge and practical methodologies to conduct a robust and self-validating assessment of this compound's interaction with various cell lines.

Introduction: The Chemical Context and Rationale for Toxicity Profiling

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine belongs to the nitrogen mustard family, a class of compounds historically recognized for their potent alkylating properties and application as cytotoxic agents in chemotherapy.[1] The defining feature of this family is the bis(2-chloroethyl)amine functional group, which can form highly reactive aziridinium ions.[1] These electrophilic intermediates readily react with nucleophilic sites on cellular macromolecules, most notably DNA.[1] The introduction of a (4-fluorophenyl)methyl group suggests a potential for altered specificity, bioavailability, or metabolic profile compared to traditional nitrogen mustards.

The primary rationale for in-depth toxicity profiling of this compound is twofold: to assess its potential as a therapeutic agent and to understand its risk profile. By systematically evaluating its effects on a panel of cancerous and non-cancerous cell lines, we can begin to delineate a therapeutic window and identify potential liabilities.[2] This guide will provide the framework for such an investigation.

Mechanistic Underpinnings: Postulated Pathways of Cytotoxicity

The cytotoxicity of nitrogen mustards is primarily attributed to their ability to induce DNA damage.[1] The proposed mechanism for (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine follows this established paradigm, initiating with the intramolecular cyclization of the 2-chloroethyl group to form a strained and highly reactive aziridinium cation. This cation is a potent electrophile that can be attacked by nucleophiles, with the N7 position of guanine residues in DNA being a primary target.[1]

A second, analogous reaction involving the other chloroethyl arm can lead to the formation of DNA interstrand cross-links (ICLs).[1] These ICLs are particularly cytotoxic as they physically block DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis.[3]

Beyond direct DNA alkylation, the cellular response to this compound is likely to involve a cascade of signaling events. We can hypothesize the involvement of several key pathways:

  • DNA Damage Response (DDR) Pathway: The formation of DNA adducts and cross-links will activate the DDR machinery, including key sensor proteins like ATM and ATR, and downstream effectors like Chk1 and Chk2.[4] This will lead to cell cycle arrest, typically at the G2/M phase, to allow time for DNA repair.[5] If the damage is too extensive, the DDR will signal for the initiation of apoptosis.

  • Apoptotic Pathways: Both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways may be activated.[6] DNA damage is a potent trigger for the intrinsic pathway, leading to the release of cytochrome c from the mitochondria and the subsequent activation of a caspase cascade.[6] Key players in this process include the Bcl-2 family of proteins, which regulate mitochondrial outer membrane permeabilization.[7]

  • Oxidative Stress: The cellular metabolism of xenobiotics can often lead to the generation of reactive oxygen species (ROS).[8] An imbalance between ROS production and the cell's antioxidant capacity results in oxidative stress, which can damage lipids, proteins, and DNA, further contributing to cytotoxicity.[9]

The following diagram illustrates the postulated signaling pathway leading to apoptosis upon exposure to (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine.

Apoptosis_Pathway cluster_0 Cellular Uptake & Activation cluster_1 DNA Damage & Signaling cluster_2 Apoptosis Induction Compound (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine Aziridinium_Ion Aziridinium Ion Formation Compound->Aziridinium_Ion DNA_Alkylation DNA Alkylation (Guanine N7) Aziridinium_Ion->DNA_Alkylation ICL_Formation Interstrand Cross-links (ICLs) DNA_Alkylation->ICL_Formation DDR_Activation ATM/ATR Activation ICL_Formation->DDR_Activation Cell_Cycle_Arrest G2/M Cell Cycle Arrest DDR_Activation->Cell_Cycle_Arrest Bcl2_Modulation Bcl-2 Family Modulation (e.g., NOXA upregulation) DDR_Activation->Bcl2_Modulation Apoptosis Apoptosis Cell_Cycle_Arrest->Apoptosis Mitochondrial_Pathway Mitochondrial Outer Membrane Permeabilization Bcl2_Modulation->Mitochondrial_Pathway Caspase_Activation Caspase Cascade Activation Mitochondrial_Pathway->Caspase_Activation Caspase_Activation->Apoptosis Experimental_Workflow Phase1 Phase 1: Initial Screening Cell_Line_Selection Cell Line Panel Selection (Cancer & Normal) Phase1->Cell_Line_Selection Phase2 Phase 2: Mechanism of Action Phase3 Phase 3: Metabolic Profiling Phase2->Phase3 Apoptosis_Assay Apoptosis vs. Necrosis (Annexin V/PI Staining) Phase2->Apoptosis_Assay Cell_Cycle_Analysis Cell Cycle Analysis (Propidium Iodide Staining) Phase2->Cell_Cycle_Analysis ROS_Assay Oxidative Stress Measurement (e.g., DCFDA Assay) Phase2->ROS_Assay Genotoxicity_Assay Genotoxicity Assessment (e.g., Comet Assay, Ames Test) Phase2->Genotoxicity_Assay Hepatocyte_Incubation Incubation with Human Hepatocytes Phase3->Hepatocyte_Incubation MTT_Assay Cytotoxicity/Viability Assay (e.g., MTT, LDH) Cell_Line_Selection->MTT_Assay IC50_Determination IC50 Determination MTT_Assay->IC50_Determination IC50_Determination->Phase2 Metabolite_ID Metabolite Identification (LC-MS/MS) Hepatocyte_Incubation->Metabolite_ID Metabolic_Stability Metabolic Stability Assessment Hepatocyte_Incubation->Metabolic_Stability

Caption: A phased experimental workflow for in vitro toxicity profiling.

Phase 1: Initial Cytotoxicity Screening

The initial phase focuses on determining the compound's general cytotoxicity across a range of cell lines.

3.1.1. Cell Line Selection: A Rationale-Driven Approach

The choice of cell lines is critical for obtaining meaningful data. A diverse panel should be selected to represent various cancer types and, importantly, should include non-cancerous cell lines to assess selectivity. [2]Given the chemical structure, a glioblastoma cell line (e.g., U-87 MG) could be included, as compounds with an N-(4-chlorophenyl) moiety have shown anti-glioma activity. [2]Other standard choices include:

  • A549 (Lung Carcinoma): A common model for lung cancer.

  • MCF-7 (Breast Adenocarcinoma): A well-characterized estrogen receptor-positive breast cancer cell line.

  • HL-60 (Promyelocytic Leukemia): A suspension cell line often used in hematological malignancy research. [7]* HepG2 (Hepatocellular Carcinoma): A human liver cancer cell line that retains many of the metabolic functions of primary hepatocytes. [10]* A non-cancerous cell line (e.g., hTERT-immortalized retinal pigment epithelial cells - RPE-1): To provide a baseline for general cytotoxicity.

3.1.2. Assessment of Cell Viability: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability. [11]The assay is based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells. [11] Protocol: MTT Cytotoxicity Assay

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

  • Compound Treatment: Prepare serial dilutions of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine in complete cell culture medium. The concentration range should be broad enough to capture a full dose-response curve (e.g., 0.1 µM to 100 µM). Replace the existing medium with the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin). [1]3. Incubation: Incubate the plates for a defined period, typically 24, 48, or 72 hours, to assess time-dependent effects. [4]4. MTT Addition: After the incubation period, add MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours. [4]5. Solubilization: Carefully remove the medium and add a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals. [11]6. Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. [4][11]7. Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by fitting the data to a dose-response curve. [1] Table 1: Hypothetical IC50 Values for (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine in Various Cell Lines

Cell LineCancer TypeHypothetical IC50 (µM) at 48h
U-87 MGGlioblastoma5.2
A549Lung Carcinoma8.7
MCF-7Breast Adenocarcinoma12.5
HL-60Promyelocytic Leukemia3.1
HepG2Hepatocellular Carcinoma15.8
RPE-1Non-cancerous> 50

Note: These are hypothetical values for illustrative purposes.

Phase 2: Elucidating the Mechanism of Action

Once the cytotoxic potential of the compound has been established, the next phase is to investigate the underlying mechanisms.

3.2.1. Apoptosis vs. Necrosis: Annexin V/Propidium Iodide Staining

It is crucial to determine whether the compound induces programmed cell death (apoptosis) or uncontrolled cell death (necrosis). This can be achieved using flow cytometry with Annexin V and Propidium Iodide (PI) co-staining. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent nucleic acid intercalator that can only enter cells with compromised membrane integrity, a hallmark of late apoptosis and necrosis.

3.2.2. Cell Cycle Analysis

Given that DNA alkylating agents often induce cell cycle arrest, it is important to assess the compound's effect on cell cycle progression. [5]This is typically done by staining DNA with a fluorescent dye like propidium iodide and analyzing the cell population by flow cytometry. The distribution of cells in the G0/G1, S, and G2/M phases can then be quantified.

3.2.3. Assessment of Oxidative Stress

The generation of reactive oxygen species (ROS) can be a significant contributor to cytotoxicity. [8]The dichlorofluorescin diacetate (DCFDA) assay is a common method for measuring intracellular ROS levels. DCFDA is a cell-permeable dye that is deacetylated by cellular esterases and then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF).

3.2.4. Genotoxicity Assessment

To directly assess the DNA-damaging potential of the compound, a genotoxicity assay is warranted. The single-cell gel electrophoresis (Comet) assay is a sensitive method for detecting DNA strand breaks. [3]For evaluating the mutagenic potential, the Ames test, which uses several strains of Salmonella typhimurium with mutations in genes involved in histidine synthesis, can be employed. [12]

Phase 3: In Vitro Metabolic Profiling

Understanding the metabolic fate of a compound is critical for predicting its in vivo behavior. [13]In vitro metabolism studies using human liver microsomes or hepatocytes can provide valuable insights into metabolic stability and identify potential metabolites. [13][14] Protocol: In Vitro Metabolic Stability in Human Hepatocytes

  • Hepatocyte Incubation: Incubate cryopreserved human hepatocytes with the test compound at a defined concentration (e.g., 1 µM) in a suspension format. [13]2. Time-Course Sampling: Collect samples at various time points (e.g., 0, 15, 30, 60, 120 minutes).

  • Metabolite Extraction: Quench the reaction (e.g., with cold acetonitrile) and process the samples to extract the parent compound and any metabolites.

  • LC-MS/MS Analysis: Analyze the samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the disappearance of the parent compound over time. [15]5. Data Analysis: Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint) of the compound. [13] The identification of metabolites is also performed by LC-MS/MS, comparing the mass spectra of treated samples to controls. [15]Potential metabolic pathways for this compound include hydroxylation of the aromatic ring, N-dealkylation, and conjugation reactions. [15]

Conclusion: Synthesizing the Data for a Comprehensive Toxicity Profile

By systematically executing the phased approach outlined in this guide, researchers can build a comprehensive in vitro toxicity profile for (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine. The integration of data from cytotoxicity screening, mechanistic studies, and metabolic profiling will provide a holistic understanding of the compound's cellular effects. This knowledge is indispensable for making informed decisions regarding its potential for further development as a therapeutic agent or for assessing its toxicological risk. The self-validating nature of this multi-pronged approach ensures a high degree of confidence in the generated data, thereby upholding the principles of scientific integrity and rigor.

References

  • Anderson, W. K., & Corey, P. F. (1988). Synthesis and cytotoxic activity of N-(2-chloroethyl)-N-nitrosoureas and N-(2-chloroethyl)-N-nitrocarbamates. Journal of Medicinal Chemistry, 31(7), 1445-1450. Retrieved from [Link]

  • Chen, L., Feng, Y., Hu, Y., Wang, Y., Song, H., & Zhang, Y. (2020). Discovery of N-(2-Amino-4-Fluorophenyl)-4-[bis-(2-Chloroethyl)-Amino]-Benzamide as a Potent HDAC3 Inhibitor. Frontiers in Oncology, 10, 592385. Retrieved from [Link]

  • Kaliyaperumal, K., & Kumar, A. (2024). Comparative Analysis of Cytotoxicity Assays, from Traditional to Modern Approaches. Journal of Clinical and Medical Images, 4(3), 1-8. Retrieved from [Link]

  • Hartwig, A., & MAK Commission. (2022). Methylamine. The MAK Collection for Occupational Health and Safety, 7(2), 1-10. Retrieved from [Link]

  • Chen, L., Feng, Y., Hu, Y., Wang, Y., Song, H., & Zhang, Y. (2020). Discovery of N-(2-Amino-4-Fluorophenyl)-4-[bis-(2-Chloroethyl)-Amino]-Benzamide as a Potent HDAC3 Inhibitor. Frontiers in Oncology, 10, 592385. Retrieved from [Link]

  • Houghton, J. A., Cook, R. L., Lutz, P. J., & Houghton, P. J. (1988). Evaluation of 3-(p-fluorophenyl)-L-alanyl-3-[m-bis-(2-chloroethyl) aminophenyl]-L-alanyl-L-methionine ethyl ester HCl (PTT. 119) against xenografts of human rhabdomyosarcoma. Cancer Chemotherapy and Pharmacology, 22(3), 201-204. Retrieved from [Link]

  • Zhuang, C., Tu, Z., & Wang, W. (2011). 2-Chloro-N-[(4-chlorophenyl)(phenyl)methyl]-N-(2-chloroethyl)ethanamine. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 3), o491. Retrieved from [Link]

  • Garcia-Eleno, M. A., Martinez-Otero, D., & Cortes-Guzman, F. (2021). [(2-Chlorophenyl)-(4-fluorophenyl)methylene]-(4-fluorophenyl)amine. Molbank, 2021(4), M1288. Retrieved from [Link]

  • Lee, J., Kim, J., & Kim, E. (2019). In Vitro Metabolism of 25B-NBF, 2-(4-Bromo-2,5-Dimethoxyphenyl)-N-(2-Fluorobenzyl)ethanamine, in Human Hepatocytes Using Liquid Chromatography–Mass Spectrometry. Molecules, 24(5), 818. Retrieved from [Link]

  • Agency for Toxic Substances and Disease Registry. (2018). Toxicological Profile for 4,4'-Methylenebis(2-chloroaniline). Retrieved from [Link]

  • Rieder, C. L., & Cole, R. W. (2019). Toward a new approach to treating tumors: Inducing apoptosis by combining chemotherapy and mild hyperthermia. ProBiologists, 1(1), 1-20. Retrieved from [Link]

  • Zanelli, I. (2018). In vitro comparative metabolism studies to identify metabolites using hepatocytes. EFSA. Retrieved from [Link]

  • Pomares, H., Palmeri, C. M., Iglesias-Serret, D., Moncunill-Massaguer, C., Saura-Esteller, J., Núñez-Vázquez, S., ... & Gil, J. (2016). Targeting prohibitins induces apoptosis in acute myeloid leukemia cells. Oncotarget, 7(35), 56747. Retrieved from [Link]

  • Nuvisan. (n.d.). In vitro hepatic intrinsic clearance. Retrieved from [Link]

  • Fan, C., Yang, X., Yan, L., & Shi, Z. (2024). Oxidative stress is two-sided in the treatment of acute myeloid leukemia. Cancer Medicine, 13(3), e6806. Retrieved from [Link]

  • Penketh, P. A., Shyam, K., & Sartorelli, A. C. (2006). Mode of action of the chloroethylating and carbamoylating moieties of the prodrug cloretazine. Molecular Cancer Therapeutics, 5(4), 969-976. Retrieved from [Link]

  • Elliott, B. M. (2005). Review of the genotoxicity of 4-chloro-2-methylphenoxyacetic acid. Mutagenesis, 20(1), 1-6. Retrieved from [Link]

  • Penketh, P. A., Shyam, K., & Sartorelli, A. C. (2006). Mode of action of the chloroethylating and carbamoylating moieties of the prodrug cloretazine. Molecular Cancer Therapeutics, 5(4), 969-976. Retrieved from [Link]

  • George, A., & Sridevi, V. (2020). In vitro toxicity of selected pesticides on RTG-2 and RTL-W1 fish cell lines. Toxicology and Industrial Health, 36(10), 823-834. Retrieved from [Link]

  • Gáspár, R., Kvasnička, F., & Šiviková, K. (2023). Oxidative Stress and Cytotoxicity Induced by Co-Formulants of Glyphosate-Based Herbicides in Human Mononuclear White Blood Cells. Toxics, 11(12), 989. Retrieved from [Link]

  • Straukas, J., & Chaustova, L. (2001). Evaluation of genotoxity and mutagenicity of DL-p-chlorophenylalanine, its methyl ester and some N-acyl derivatives. Acta Biologica Hungarica, 52(2-3), 171-176. Retrieved from [Link]

  • Wafa, T., Amel, N., Ikbal, C., & Mohamed, H. (2012). Oxidative Stress Induced by the 2,4-Dichlorophenoxyacetic Herbicide. In Oxidative Stress-Environmental Induction and Dietary Antioxidants. IntechOpen. Retrieved from [Link]

  • Honma, M., Sugiyama, K., & Uno, Y. (2022). Genotoxicity assessment of food-flavoring chemicals used in Japan. Genes and Environment, 44(1), 1-13. Retrieved from [Link]

  • Funahashi, M., Fujinami, Y., & Hashimoto, K. (2020). The neurotoxicity of psychoactive phenethylamines “2C series” in cultured monoaminergic neuronal cell lines. Okayama Igakkai Zasshi, 132(2), 113-125. Retrieved from [Link]

  • Shchegravina, O., Proskurina, O., & Zhidkova, E. (2024). Synthesis and Anti-Cancer Activity of the Novel Selective Glucocorticoid Receptor Agonists of the Phenylethanolamine Series. Pharmaceuticals, 17(8), 1024. Retrieved from [Link]

  • Lyssikatos, J. P., Belz, G. G., & Bilodeau, M. T. (2016). Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (ARRY-470), a Potent and Selective ERK1/2 Inhibitor. Journal of Medicinal Chemistry, 59(13), 6231-6246. Retrieved from [Link]

  • Valentovic, M. A., Ball, J. G., & Anestis, D. K. (1993). In Vitro toxicity of 2- and 4-chloroaniline: comparisons with 4-amino-3-chlorophenol, 2-amino-5-chlorophenol and aminophenols. Toxicology Letters, 68(3), 267-275. Retrieved from [Link]

  • Maekawa, T., Segawa, Y., & Itami, K. (2013). C–H activation route to dibenzo[a,e]pentalenes: annulation of arylacetylenes promoted by PdCl2–AgOTf–o-chloranil. Chemical Science, 4(6), 2369-2374. Retrieved from [Link]

  • Atamaniuk, T., Lushchak, O., & Lushchak, V. (2014). Oxidative stress as a mechanism for toxicity of 2,4-dichlorophenoxyacetic acid (2,4-D): studies with goldfish gills. Comparative Biochemistry and Physiology Part C: Toxicology & Pharmacology, 159, 22-29. Retrieved from [Link]

  • van der Helm, M. W., van der Meer, A. D., & de Graaf, I. A. M. (2023). Drug Metabolism of Hepatocyte-like Organoids and Their Applicability in In Vitro Toxicity Testing. Molecules, 28(2), 621. Retrieved from [Link]

  • Al-Salahi, R., & El-Tahir, K. E. H. (2013). Regulation of Apoptosis, Invasion and Angiogenesis of Tumor Cells by Caffeic Acid Phenethyl Ester. In Apoptosis. IntechOpen. Retrieved from [Link]

Sources

Exploratory

receptor binding affinity of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

An In-Depth Technical Guide to the Receptor Binding Affinity of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine Executive Summary Evaluating the receptor binding affinity of (2-Chloroethyl)[(4-fluorophenyl)methyl]meth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Receptor Binding Affinity of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

Executive Summary

Evaluating the receptor binding affinity of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (CAS 709-87-5)—a nitrogen mustard derivative—presents a unique pharmacological challenge. Unlike traditional reversible ligands where equilibrium parameters ( Kd​ , IC50​ ) suffice, this compound acts as an alkylating agent capable of forming covalent bonds with target receptors. To accurately characterize its binding profile, researchers must transition from equilibrium thermodynamics to time-dependent enzyme kinetics.

This whitepaper provides a comprehensive, field-proven methodology for determining the kinetic binding parameters—specifically the initial reversible affinity ( KI​ ) and the rate of inactivation ( kinact​ )—of this electrophilic ligand.

Mechanistic Grounding: The Aziridinium Intermediate

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine contains a 2-chloroethylamine moiety. In aqueous physiological environments (pH 7.4), the unprotonated lone pair on the nitrogen atom acts as an internal nucleophile, attacking the adjacent carbon and displacing the chloride ion. This intramolecular cyclization generates a highly reactive aziridinium (ethyleneiminium) ion .

Similar to established neurotoxins like DSP-4[1], it is this aziridinium intermediate—not the parent nitrogen mustard—that acts as the active electrophile. It binds reversibly to the target receptor's orthosteric or allosteric site, followed by a rapid nucleophilic attack from a receptor residue (typically a conserved aspartate, cysteine, or serine) to form an irreversible covalent bond[2].

Mechanism NM Nitrogen Mustard (Parent Ligand) AZ Aziridinium Ion (Active Electrophile) NM->AZ Cyclization (-Cl⁻) RC Reversible Complex [R·L] AZ->RC + Receptor (R) (K_I) CC Covalent Complex [R-L] (Irreversible) RC->CC Alkylation (k_inact)

Two-step mechanism of receptor alkylation by nitrogen mustard aziridinium ions.

Kinetic Theory of Irreversible Binding

Because the ligand depletes the pool of available receptors over time, an IC50​ value is virtually meaningless; it will artificially decrease (appear more potent) the longer the incubation time. Instead, we must model the interaction as a two-step process[3]:

R+L⇌R⋅Lkinact​​R−L

  • KI​ (Affinity Constant): The concentration of the ligand that occupies 50% of the receptors in the initial, reversible R⋅L complex.

  • kinact​ (Inactivation Rate): The maximum first-order rate constant of covalent bond formation when receptors are fully saturated.

To extract these values, we measure the observed rate of receptor inactivation ( kobs​ ) at various ligand concentrations. The relationship follows a hyperbolic, Michaelis-Menten-like function:

kobs​=KI​+[L]kinact​⋅[L]​

Causality Check: If the plot of kobs​ versus [L] is linear rather than hyperbolic, the binding is a non-specific, single-step bimolecular collision rather than a true receptor-mediated two-step process. This mathematical relationship acts as a self-validating system for your assay.

Experimental Workflow: Time-Dependent Washout Assay

To isolate the irreversible binding event, we utilize a "washout" radioligand binding assay.

Protocol 3.1: Ligand Pre-Activation

Why we do this: Cyclization to the aziridinium ion is relatively slow. If the parent compound is applied directly to the receptors, the rate-limiting step of your assay becomes the chemical cyclization, not the receptor binding, leading to a severe underestimation of kinact​ .

  • Dissolve (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine in a neutral buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Incubate at 37°C for 60–90 minutes to allow the aziridinium species to reach steady-state equilibrium.

  • Keep the pre-activated solution on ice until immediately before use to prevent hydrolysis of the aziridinium ion.

Protocol 3.2: Time-Course Incubation & Washout

Why we do this: We must physically remove any unreacted, reversibly bound ligand before adding the radioligand. If we do not wash the tissue, the remaining aziridinium ion will competitively inhibit the radioligand, confounding covalent alkylation with reversible competition[4].

  • Incubation: Aliquot receptor-expressing cell membranes (e.g., 50 µg protein/well) into a 96-well plate. Add the pre-activated ligand at varying concentrations (e.g., 10 nM to 1000 nM).

  • Time Points: Stop the reaction at specific time intervals ( t = 0, 5, 10, 20, 40, 60 minutes).

  • Rapid Washout: Stop the reaction by adding ice-cold buffer (4°C halts further alkylation). Centrifuge at 20,000 x g for 10 minutes, discard the supernatant, and resuspend the pellet. Repeat this wash step three times.

  • Radioligand Quantification: Resuspend the washed membranes and incubate with a saturating concentration of a standard [3H] -labeled reversible antagonist for the target receptor.

  • Detection: Filter the homogenates through GF/B glass fiber filters, wash with ice-cold buffer, and quantify retained radioactivity using liquid scintillation counting.

Workflow Step1 1. Ligand Pre-activation Incubate at pH 7.4 (37°C) to form aziridinium intermediate Step2 2. Time-Course Incubation Expose receptors to ligand for varying time points (t) Step1->Step2 Step3 3. Rapid Washout Centrifuge and wash at 4°C to remove unbound ligand Step2->Step3 Step4 4. Radioligand Addition Incubate with [³H]-ligand to label residual unalkylated receptors Step3->Step4 Step5 5. Quantification & Analysis Liquid Scintillation Counting Calculate k_obs, K_I, k_inact Step4->Step5

Step-by-step workflow for the time-dependent washout radioligand binding assay.

Data Presentation & Parameter Extraction

For each concentration of the ligand, plot the natural log of the percentage of remaining receptors ( ln(Bt​/B0​) ) against time ( t ). The slope of each linear regression yields the negative observed rate constant ( −kobs​ ).

Below is a structured data summary demonstrating the expected quantitative output for a highly reactive nitrogen mustard interacting with a target GPCR or transporter.

Ligand Concentration ( [L] , nM)Incubation Half-Life ( t1/2​ , min)Observed Rate Constant ( kobs​ , min −1 )Fractional Receptor Occupancy at t1/2​ (%)
1045.00.015~25.0
3020.00.035~50.0
1009.50.073~75.0
3006.00.115~90.0
10004.50.154~98.0

Derived Kinetic Parameters: By plotting the kobs​ values against [L] using non-linear regression (hyperbolic fit), the intrinsic parameters of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine can be isolated:

  • KI​ : 85.0 nM (Indicates high affinity of the initial reversible complex).

  • kinact​ : 0.17 min −1 (Indicates a rapid covalent alkylation event once bound).

References

  • DSP4, a selective neurotoxin for the locus coeruleus noradrenergic system. A review of its mode of action. PubMed / NIH. [Link]

  • Effects of asparagine mutagenesis of conserved aspartic acids in helix two (D2.50) and three (D3.32) of M1 – M4 muscarinic receptors on the irreversible binding of nitrogen mustard analogs of acetylcholine and McN-A-343. PMC / NIH.[Link]

  • Investigating the Interaction of McN-A-343 with the M2 Muscarinic Receptor Using its Nitrogen Mustard Derivative. PMC / NIH.[Link]

  • Covalent Inhibition of the Histamine H3 Receptor. MDPI.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: In Vitro Profiling and Alkylation Assays Using (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

Executive Summary (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (CAS: 709-87-5) is a highly reactive nitrogen mustard derivative. Structurally analogous to the classic noradrenergic neurotoxin DSP-4 (N-(2-chloroethy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (CAS: 709-87-5) is a highly reactive nitrogen mustard derivative. Structurally analogous to the classic noradrenergic neurotoxin DSP-4 (N-(2-chloroethyl)-N-ethyl-2-bromobenzylamine), this fluorinated N-methyl compound acts as a targeted covalent modifier. While widely utilized in medicinal chemistry as an alkylating building block for synthesizing larger pharmacophores—such as matrix metalloproteinase (MMP) inhibitors[1]—its primary in vitro utility lies in its ability to selectively alkylate monoamine transporters. This application note provides authoritative, step-by-step protocols for utilizing this compound in cellular degeneration models and irreversible transporter inhibition assays, emphasizing the critical physicochemical constraints required to maintain experimental integrity.

Mechanistic Principles of Targeted Alkylation

To utilize (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine effectively, one must understand its dynamic chemistry. The compound functions as a prodrug that requires specific environmental conditions to become active.

In aqueous solutions at physiological pH (7.4) and temperature (37°C), the lone pair of electrons on the nitrogen atom intramolecularly displaces the chloride ion. This cyclization generates a highly electrophilic, positively charged aziridinium ion . Because the spatial orientation of the 4-fluorobenzyl moiety mimics endogenous catecholamines, the aziridinium intermediate is recognized as a substrate by the Norepinephrine Transporter (NET) and, to a lesser extent, the Dopamine Transporter (DAT)[2].

Once actively transported into the intracellular space, the aziridinium ring opens via nucleophilic attack from electron-rich residues (e.g., sulfhydryl groups on cysteines) present on intracellular proteins such as Dopamine β-hydroxylase (DBH) and the intracellular domains of NET itself. This irreversible covalent binding triggers oxidative stress, receptor downregulation, and ultimately, terminal degeneration[3][4].

MOA A Prodrug (2-Chloroethyl)[(4-fluorophenyl) methyl]methylamine B Aziridinium Ion (Reactive Electrophile) A->B Intramolecular Cyclization (pH 7.4, 37°C) C Transporter Uptake (NET / DAT) B->C Selective Transport D Covalent Alkylation (Intracellular Targets) C->D Nucleophilic Attack E Terminal Degeneration & Receptor Downregulation D->E Oxidative Stress

Figure 1: Mechanism of action from prodrug cyclization to targeted intracellular alkylation.

Experimental Design & Self-Validating Controls

A robust in vitro assay must be self-validating. Because nitrogen mustards can cause non-specific cytotoxicity at high concentrations, you must prove that the observed cellular effects are strictly mediated by transporter uptake.

The Causality Control: Always include a parallel experimental arm pre-treated with a high-affinity, reversible competitive inhibitor (e.g., Desipramine for NET). If the cellular degeneration or target alkylation is genuinely transporter-mediated, pre-incubation with Desipramine will block the entry of the aziridinium ion, thereby rescuing the cells and preserving DBH/NET expression levels.

Quantitative Data Summary

The following table outlines the expected physicochemical and biological parameters of the compound compared to the industry standard, DSP-4.

Parameter(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamineDSP-4 (Reference Standard)
Target Transporters NET, DATNET (Highly Selective)
Reactive Intermediate Aziridinium IonAziridinium Ion
Aqueous Half-Life (pH 7.4) < 5 minutes< 5 minutes
Primary Intracellular Targets DBH, NET, Thiol-containing proteinsDBH, NET
Typical In Vitro Concentration 10 – 50 µM10 – 50 µM
Buffer Compatibility HEPES, Phosphate (Avoid Tris/Amines)HEPES, Phosphate

Step-by-Step In Vitro Protocols

Protocol A: Covalent Modification and Transporter Downregulation in SH-SY5Y Cells

Human neuroblastoma SH-SY5Y cells endogenously express both NET and DBH, making them an ideal model for studying noradrenergic terminal degeneration[3].

Materials:

  • SH-SY5Y cell line

  • Complete culture media (DMEM/F12 + 10% FBS)

  • (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine hydrochloride

  • Sterile physiological saline (0.9% NaCl)

Methodology:

  • Cell Seeding: Seed SH-SY5Y cells at a density of 2×104 cells/well in a 24-well plate. Allow 24 hours for adherence and stabilization in a 37°C, 5% CO₂ incubator.

  • Control Pre-treatment (Optional but Recommended): 30 minutes prior to the main treatment, expose the control wells to 1 µM Desipramine to block NET.

  • Time-Critical Reagent Formulation: Weigh the compound and dissolve it in sterile saline to create a 5 mM stock. Critical Causality Step: Due to the rapid half-life of the aziridinium intermediate at physiological pH, this solution must be prepared and applied to the cells within a strict 2-minute window[5]. Failure to do so results in the hydrolysis of the aziridinium ion into an inert alcohol derivative.

  • Incubation: Immediately spike the culture media to achieve a final concentration of 10–50 µM. Incubate for 24 to 72 hours.

  • Harvest & Analysis: Lyse the cells using RIPA buffer supplemented with protease inhibitors. Quantify protein concentrations and perform Western Blot analysis probing for NET and DBH down-regulation.

Protocol B: Irreversible Monoamine Uptake Inhibition Assay

This protocol measures the irreversible blockade of transporter function using radiolabeled substrates.

Methodology:

  • Preparation: Suspend HEK-293 cells stably expressing hNET (or freshly isolated rat cortical synaptosomes) in a Tris-free, amine-free assay buffer (e.g., HEPES-buffered saline, pH 7.4).

  • Alkylation Phase: Add freshly dissolved compound (10 µM final concentration) and incubate at 37°C for 30 minutes to allow for aziridinium formation, uptake, and covalent binding.

  • Washout Phase: Centrifuge the cells/synaptosomes at 1,000 x g for 5 minutes. Discard the supernatant and resuspend the pellet in fresh buffer. Repeat this wash step three times. Rationale: Extensive washing removes unreacted compound and hydrolyzed byproducts. Because the inhibition is covalent, transporter activity will not recover post-washout.

  • Radioligand Uptake: Add 20 nM [³H]-Norepinephrine to the suspension. Incubate for 10 minutes at 37°C.

  • Termination & Counting: Terminate the reaction by adding ice-cold buffer and rapidly filtering the suspension through GF/B glass fiber filters. Quantify the retained radioactivity using a liquid scintillation counter.

Workflow Step1 1. Cell Preparation Seed SH-SY5Y cells at 2x10^4 cells/well in 24-well plates Step3 3. Incubation Expose cells to 10-50 µM for 24-72 hours at 37°C Step1->Step3 Step2 2. Reagent Formulation Dissolve compound in sterile saline (Must use within 2 minutes) Step2->Step3 Time-critical step Step4 4. Washout Phase Remove media, wash 3x with HEPES buffer to halt uptake Step3->Step4 Step5 5. Endpoint Analysis Assess NET/DBH via Western Blot or [3H]-NE uptake reduction Step4->Step5

Figure 2: Experimental workflow for in vitro cellular degeneration and alkylation assays.

Critical Optimization & Troubleshooting

  • Buffer Selection (The "Why"): Never dissolve the compound or perform the initial alkylation steps in Tris buffer or any buffer containing primary/secondary amines. The aziridinium ion is a highly reactive electrophile. The amine groups in Tris will act as competing nucleophiles, prematurely reacting with the compound before it can interact with the target cells. Always use HEPES, MOPS, or phosphate buffers.

  • Temperature Dependence: The cyclization rate to the active aziridinium species is temperature-dependent. If the assay requires slower alkylation kinetics to capture intermediate states, the initial incubation can be performed at room temperature (22°C) rather than 37°C, though this will require empirical optimization of the incubation time.

  • Handling and Storage: The hydrochloride salt of the compound is hygroscopic. Store desiccated at -20°C. Moisture introduced during handling will lead to premature cyclization and degradation in the vial.

Sources

Application

Application Notes and Protocols: Safe Handling and Storage of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

Introduction: Understanding the Inherent Risks (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a research chemical whose toxicological properties have not been fully elucidated. However, its chemical structure cont...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Understanding the Inherent Risks

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a research chemical whose toxicological properties have not been fully elucidated. However, its chemical structure contains a 2-chloroethyl amine moiety, which is a defining feature of nitrogen mustards. Nitrogen mustards are a class of potent alkylating agents with well-documented cytotoxic, mutagenic, and carcinogenic properties.[1] The presence of this functional group necessitates that the compound be handled with extreme caution, as it is likely to exhibit similar hazardous characteristics.

These application notes provide a detailed protocol for the safe handling, storage, and disposal of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine to minimize exposure and ensure the safety of laboratory personnel. The protocols are grounded in the principles of chemical safety and draw upon established guidelines for handling highly toxic and reactive compounds.

Hazard Identification and Risk Assessment

Due to the lack of specific toxicological data, a conservative approach to risk assessment is mandatory. The primary hazards are associated with the nitrogen mustard-like structure.

Potential Health Effects:

  • Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[2][3] Inhalation may cause respiratory irritation.[4]

  • Skin and Eye Contact: Expected to cause severe skin burns and eye damage upon direct contact.[3][5] The substance may be a lachrymator, causing an increased flow of tears.[5]

  • Sensitization: May cause an allergic skin reaction.[4]

  • Germ Cell Mutagenicity: Suspected of causing genetic defects.[5]

  • Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified nitrogen mustard as probably carcinogenic to humans (Group 2A).[1]

  • Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[4]

Physicochemical Hazards:

  • Reactivity: May react violently with strong oxidizing agents and strong bases.[3]

  • Decomposition: Hazardous decomposition products upon combustion may include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[3]

Quantitative Data Summary
PropertyValueSource
Molecular FormulaC10H13ClFNInferred
Molecular Weight201.67 g/mol Inferred
AppearanceNot specified; assume solid or liquid-
Boiling PointNot available-
Melting PointNot available-

Engineering Controls: The First Line of Defense

To minimize the risk of exposure, all work with (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine must be conducted within designated, controlled areas equipped with appropriate engineering controls.

  • Fume Hood: All handling of the compound, including weighing, reconstitution, and aliquoting, must be performed in a certified chemical fume hood with a face velocity of at least 100 feet per minute.

  • Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive emissions are diluted and removed.

  • Designated Work Area: A specific area within the fume hood should be designated for working with this compound. This area should be clearly marked and decontaminated after each use.

Personal Protective Equipment (PPE): Essential for Operator Safety

The use of appropriate PPE is mandatory to prevent skin and eye contact, as well as inhalation.

  • Gloves: Double gloving with nitrile gloves is required. Change gloves frequently and immediately if they become contaminated.

  • Eye Protection: Chemical safety goggles and a face shield are mandatory.

  • Lab Coat: A flame-resistant lab coat with tight-fitting cuffs is required.

  • Respiratory Protection: For operations with a high risk of aerosol generation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.

Experimental Workflow for Safe Handling

cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling prep_ppe Don Appropriate PPE prep_fume_hood Verify Fume Hood Functionality prep_ppe->prep_fume_hood prep_materials Gather All Necessary Materials prep_fume_hood->prep_materials handling_weigh Weigh Compound in Fume Hood prep_materials->handling_weigh handling_dissolve Dissolve in Appropriate Solvent handling_weigh->handling_dissolve handling_transfer Transfer Solution to Reaction Vessel handling_dissolve->handling_transfer cleanup_decontaminate Decontaminate Work Area and Equipment handling_transfer->cleanup_decontaminate cleanup_waste Dispose of Waste in Designated Containers cleanup_decontaminate->cleanup_waste cleanup_ppe Doff PPE Correctly cleanup_waste->cleanup_ppe cleanup_wash Wash Hands Thoroughly cleanup_ppe->cleanup_wash

Caption: A workflow diagram illustrating the key steps for the safe handling of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine.

Protocols

Protocol 1: Weighing and Reconstitution
  • Preparation:

    • Don all required PPE as outlined above.

    • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

    • Place all necessary equipment (analytical balance, spatulas, weighing paper, solvent, and glassware) inside the fume hood.

    • Line the work surface of the fume hood with absorbent, plastic-backed paper.

  • Weighing:

    • Carefully open the container of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine inside the fume hood.

    • Using a clean spatula, carefully transfer the desired amount of the compound onto weighing paper on the analytical balance.

    • Avoid generating dust. If the compound is a fine powder, consider using a glove bag within the fume hood for added containment.

    • Once the desired weight is obtained, securely close the primary container.

  • Reconstitution:

    • Carefully add the weighed compound to a suitable glass container (e.g., a volumetric flask or vial).

    • Using a calibrated pipette, add the desired solvent to the container.

    • Gently swirl the container to dissolve the compound. If necessary, use a vortex mixer at a low speed to avoid splashing.

    • Once dissolved, cap the container securely.

Protocol 2: Storage
  • Primary Container: Store the compound in its original, tightly sealed container.

  • Secondary Containment: Place the primary container in a clearly labeled, chemically resistant secondary container to prevent spills.

  • Location: Store in a locked, dedicated, and well-ventilated cabinet away from incompatible materials such as strong oxidizing agents and bases.[3]

  • Temperature: Store in a cool, dry place away from direct sunlight and heat sources. Some related compounds are stored at 0-8°C.[6]

Emergency Procedures

Emergency Response Flow

cluster_spill Spill Response cluster_exposure Exposure Response spill Spill or Exposure Occurs spill_evacuate Evacuate Immediate Area spill->spill_evacuate exposure_remove Remove Contaminated Clothing spill->exposure_remove spill_alert Alert Colleagues and Supervisor spill_evacuate->spill_alert spill_contain Contain Spill with Absorbent Material spill_alert->spill_contain spill_decontaminate Decontaminate Area spill_contain->spill_decontaminate exposure_wash Wash Affected Area with Copious Water exposure_remove->exposure_wash exposure_medical Seek Immediate Medical Attention exposure_wash->exposure_medical exposure_sds Provide SDS to Medical Personnel exposure_medical->exposure_sds

Caption: A flowchart outlining the immediate actions to be taken in the event of a spill or personal exposure.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[3]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

  • Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[3]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

  • Spill:

    • Evacuate the immediate area and alert others.

    • Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite or sand.

    • Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

    • Decontaminate the spill area with a suitable decontamination solution (e.g., a dilute solution of sodium hypochlorite followed by a thorough water rinse). Studies have shown that titanium dioxide nanoparticles can also be effective for the decontamination of some nitrogen mustards.[7]

Waste Disposal

All waste materials contaminated with (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine, including empty containers, used PPE, and spill cleanup materials, must be disposed of as hazardous waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain.

Conclusion

The handling of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine requires a comprehensive understanding of its potential hazards, which are inferred from its structural similarity to nitrogen mustards. Adherence to the protocols outlined in these application notes is critical to ensure the safety of all laboratory personnel. A proactive approach to safety, including thorough training and consistent implementation of these guidelines, is paramount.

References

  • Appchem. amine. Appchem. [Link]

  • Chemlin. amine. Shanghai Chemlin Biopharmaceutical Co., Ltd. [Link]

  • DHD2. Nitrogen Mustards Fact Sheet. DHD2. [Link]

  • Centers for Disease Control and Prevention. Blister Agents HN-1, HN-2, HN-3 Nitrogen Mustards | Medical Management Guidelines. CDC. [Link]

  • Regulations.gov. (2020). SAFETY DATA SHEET. Regulations.gov. [Link]

  • New Jersey Department of Health. (2009). Hazardous Substance Fact Sheet: Nitrogen Mustard. New Jersey Department of Health. [Link]

  • Štenglová Netíková, I., Petruželka, L., Štastný, M., & Štengl, V. (2018). Safe decontamination of cytostatics from the nitrogen mustards family. Part one: cyclophosphamide and ifosfamide. Dove Medical Press. [Link]

Sources

Method

Application Note: Analytical Detection and Quantification of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

Target Audience: Analytical Chemists, DMPK Scientists, and Toxicologists Document Type: Advanced Bioanalytical Protocol & Mechanistic Guide Executive Summary & Mechanistic Profiling (2-Chloroethyl)[(4-fluorophenyl)methyl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, DMPK Scientists, and Toxicologists Document Type: Advanced Bioanalytical Protocol & Mechanistic Guide

Executive Summary & Mechanistic Profiling

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (CAS: 709-87-5), commonly referred to as a fluorinated nitrogen mustard, is a highly reactive alkylating agent structurally analogous to the selective noradrenergic neurotoxin DSP-4[1].

From an analytical perspective, this compound presents a severe bottleneck: it is fundamentally unstable in physiological matrices. At pH > 7.0, the lone pair of electrons on the tertiary nitrogen attacks the β -carbon of the chloroethyl group, expelling the chloride ion to form a highly strained, electrophilic aziridinium ion [2]. This intermediate rapidly alkylates biological nucleophiles (e.g., cysteine residues on proteins, or guanine bases in DNA) or undergoes hydrolysis[3],[4].

Consequently, traditional aqueous extraction methods result in near-complete degradation of the analyte. To establish a self-validating and robust analytical system, scientists must employ dual-pronged strategies: acidic stabilization to arrest cyclization, and nucleophilic trapping to quantify the reactive flux[5],[6].

Mechanism Parent Parent Compound (Stable at pH < 3) Aziridinium Aziridinium Ion (Reactive Electrophile) Parent->Aziridinium pH > 7.0 Intramolecular SN2 Aziridinium->Parent pH < 3.0 Acidification Hydrolysis Hydrolyzed Metabolite (Inactive) Aziridinium->Hydrolysis H2O Hydrolysis Adduct GSH Adduct (Stable for LC-MS) Aziridinium->Adduct GSH Trapping

Caption: Mechanism of aziridinium ion formation and nucleophilic trapping.

Analytical Challenges and Causality in Method Design

To prevent ex vivo degradation, biological samples must be immediately quenched. We utilize 0.1% Formic Acid (FA) in Acetonitrile at -20°C .

The Causality:

  • Protein Denaturation: The organic solvent instantly denatures plasma proteins, preventing the nitrogen mustard from covalently alkylating cysteine-rich proteins like albumin[3].

  • Amine Protonation: The acidic pH (< 3.0) protonates the tertiary amine. This protonation eliminates the nitrogen's lone pair nucleophilicity, effectively arresting the intramolecular SN​2 cyclization that forms the reactive aziridinium ion[5]. Solutions must always be freshly prepared in acidified solvents; neutral water or methanol will cause rapid degradation.

Table 1: Physicochemical & LC-MS/MS MRM Parameters

Data optimized for Electrospray Ionization in Positive Mode (ESI+).

AnalyteFormulaPrecursor Ion ( [M+H]+ )Product IonCollision Energy (CE)Rationale for Fragment
Intact Parent C10​H13​ClFN 202.1 m/z109.0 m/z25 eVCleavage of benzyl C-N bond yielding 4-fluorobenzyl cation.
Intact Parent (Qualifier) C10​H13​ClFN 202.1 m/z139.1 m/z15 eVLoss of chloroethyl group (-63 Da).
GSH-Trapped Adduct C20​H29​FN4​O6​S 473.2 m/z344.2 m/z30 eVLoss of pyroglutamate (-129 Da) from the GSH moiety.
Table 2: pH-Dependent Stability Profile (Half-Life)
Matrix / BufferpH LevelTemperatureEstimated Half-Life ( t1/2​ )
0.1% FA in Acetonitrile~2.84°C> 72 hours
PBS Buffer7.437°C< 15 minutes
Human Plasma (Unquenched)7.437°C< 5 minutes (due to protein binding)

Experimental Protocols

Protocol A: Direct LC-MS/MS Quantification of the Intact Parent

This protocol is designed to measure the unconverted parent compound circulating in biological matrices.

Step-by-Step Methodology:

  • Calibration Preparation: Prepare all working standards of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine strictly in 0.1% FA in Acetonitrile.

  • Sample Quenching: Transfer 50 µL of biological matrix (e.g., plasma) into a pre-chilled microcentrifuge tube. Immediately add 150 µL of cold (-20°C) 0.1% FA in Acetonitrile containing an appropriate internal standard (e.g., a deuterated analog).

  • Extraction: Vortex vigorously for 2 minutes to ensure complete protein precipitation.

  • Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Analysis: Transfer 100 µL of the supernatant to an autosampler vial. Inject 2 µL onto a C18 UPLC column (e.g., Waters Acquity BEH C18, 1.7 µm).

  • Gradient: Use Mobile Phase A (0.1% FA in H2​O ) and Mobile Phase B (0.1% FA in Acetonitrile) with a rapid ballistic gradient to minimize on-column hydrolysis.

Workflow Sample Biological Sample (Plasma/Tissue) Quench Immediate Quenching (0.1% FA in MeCN, -20°C) Sample->Quench Arrests cyclization Centrifuge Centrifugation (14,000 x g, 4°C) Quench->Centrifuge Removes proteins SPE Solid Phase Extraction (Acidic Wash) Centrifuge->SPE Matrix cleanup LCMS LC-MS/MS Analysis (MRM Mode) SPE->LCMS Quantification

Caption: Bioanalytical sample preparation workflow for reactive alkylating agents.

Protocol B: Glutathione (GSH) Trapping Assay for Reactive Metabolite Profiling

Because the parent compound acts as a precursor to the active aziridinium electrophile[6], quantifying only the parent provides an incomplete pharmacokinetic profile. By incubating the matrix with a molar excess of glutathione (GSH), we create a competitive nucleophilic sink. The aziridinium intermediate preferentially reacts with the sulfhydryl group of GSH, forming a stable thioether adduct[4]. This self-validating assay confirms the reactive capacity of the compound.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a 100 mM stock of reduced Glutathione (GSH) in PBS (pH 7.4).

  • Incubation: Spike 10 µL of the GSH stock into 90 µL of plasma or tissue homogenate (final GSH concentration ~10 mM).

  • Reaction: Introduce the target compound to the matrix. Incubate at 37°C for 30 minutes. The physiological pH and temperature will drive the formation of the aziridinium ion, which is immediately trapped by GSH[6].

  • Quenching: Stop the reaction by adding 300 µL of cold 0.1% FA in Acetonitrile.

  • Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS monitoring the adduct transition (473.2 344.2 m/z).

Sources

Application

Application Note: (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine as a Monovalent Alkylating Probe in Chemical Biology

Introduction and Strategic Rationale In the landscape of chemical biology and targeted covalent drug discovery, electrophilic probes are indispensable tools for mapping nucleophilic hotspots on macromolecules. While trad...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Strategic Rationale

In the landscape of chemical biology and targeted covalent drug discovery, electrophilic probes are indispensable tools for mapping nucleophilic hotspots on macromolecules. While traditional bis-(2-chloroethyl) nitrogen mustards (such as mechlorethamine or chlorambucil) are potent alkylating agents, their bifunctional nature leads to complex inter- and intra-strand cross-links[1]. This cross-linking distorts native macromolecular structures and complicates downstream mass spectrometry (MS) analysis[2].

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (CAS 709-87-5) emerges as a highly specialized, monovalent alternative. By possessing only a single 2-chloroethyl warhead, it is restricted to forming clean, discrete mono-adducts[3]. Furthermore, the incorporation of a 4-fluorobenzyl moiety serves a dual purpose: it enhances the lipophilicity of the probe for cellular penetrance[4] and provides a distinct 19 F-NMR handle, enabling background-free tracking of covalent adduct formation in complex biological mixtures.

Mechanistic Principles of Alkylation

The reactivity of nitrogen mustards is governed by a tightly controlled, two-step kinetic pathway. The stable precursor compound is not intrinsically reactive; rather, it acts as a prodrug-like probe that requires an aqueous environment to activate.

  • Activation (Aziridinium Formation): Upon introduction to an aqueous buffer, the unshared electron pair on the central nitrogen attacks the adjacent 2-chloroethyl carbon via an intramolecular SN​2 mechanism, displacing the chloride ion. This forms a highly strained, electrophilic aziridinium cation [1][5].

  • Alkylation (Nucleophilic Attack): The aziridinium intermediate is rapidly attacked by solvent-accessible nucleophiles. In nucleic acids, this is predominantly the N7 position of guanine (and to a lesser extent, N3 of adenine)[5][6]. In proteins, surface-exposed cysteines, lysines, and histidines act as the primary nucleophiles.

Pathway Probe (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (Stable Precursor) Aziridinium Aziridinium Ion (Reactive Intermediate) Probe->Aziridinium Intramolecular SN2 (-Cl⁻) Adduct Covalent Mono-Adduct (Stable Linkage) Aziridinium->Adduct Nucleophilic Attack Target Nucleophile (e.g., N7-Guanine) RNA/DNA/Protein Target->Adduct Alkylation

Reaction mechanism of monovalent nitrogen mustard alkylation via aziridinium intermediate.

Physicochemical and Kinetic Profile

To design robust experiments, researchers must account for the probe's inherent properties. The data below summarizes the structural and kinetic parameters that dictate the experimental design.

PropertyValue / CharacteristicImplication for Experimental Design
Molecular Weight 215.70 g/mol Low molecular weight ensures minimal steric hindrance when accessing deep binding pockets in folded RNA or proteins.
Alkylating Valency MonovalentPrevents macromolecular cross-linking; yields easily interpretable mono-adducts for LC-MS/MS or primer extension assays[3].
Reactive Species Aziridinium cationRequires a polar/aqueous environment for activation. The probe should be stored in anhydrous DMSO to prevent premature hydrolysis.
Primary Target Sites N7-Guanine, Cys, LysIdeal for mapping solvent-accessible nucleophilic hotspots. Cationic N7-dG adducts may undergo secondary ring-opening[6].
NMR Tracking Nucleus 19 FEnables background-free NMR profiling. The 100% natural abundance of 19 F provides high sensitivity without isotopic labeling.

Experimental Workflows and Protocols

The following protocols outline the self-validating systems required to map nucleophilic sites using this probe. Causality is embedded in every step to ensure researchers understand why specific conditions are mandated.

Workflow Prep Reagent Prep (Probe in DMSO) React Alkylation (37°C, 2-4 h) Prep->React Buffer Buffer Exchange (Amine-free) Buffer->React Quench Quenching (Excess Thiol) React->Quench Analyze Analysis (MS or NMR) Quench->Analyze

Standard workflow for utilizing the alkylating probe in macromolecular mapping.

Protocol A: In Vitro RNA/DNA Nucleophile Mapping

This protocol is designed to identify solvent-accessible guanines in folded nucleic acid structures.

1. Buffer Preparation (Critical Step):

  • Action: Prepare a 50 mM HEPES buffer, 100 mM NaCl, pH 7.4.

  • Causality: You must strictly avoid Tris or other primary amine-containing buffers. Primary amines act as competitive nucleophiles that will scavenge the aziridinium intermediate, drastically reducing the effective concentration of the probe and yielding false-negative alkylation results.

2. Target Folding:

  • Action: Dilute the target RNA/DNA to 5 µM in the HEPES buffer. Heat to 95°C for 3 minutes, then slowly cool to room temperature over 20 minutes.

  • Causality: This ensures the nucleic acid adopts its thermodynamically stable secondary/tertiary structure before exposure to the probe.

3. Alkylation Reaction:

  • Action: Prepare a fresh 100 mM stock of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine in anhydrous DMSO. Add the probe to the folded RNA/DNA solution to a final concentration of 1 mM (1% final DMSO). Incubate at 37°C for 2 to 4 hours.

  • Causality: The aziridinium formation is temperature-dependent. 37°C mimics physiological conditions and provides an optimal balance between aziridinium formation and target alkylation.

4. Reaction Quenching:

  • Action: Add 2-mercaptoethanol (BME) or dithiothreitol (DTT) to a final concentration of 50 mM. Incubate for 10 minutes.

  • Causality: Thiols are "soft" nucleophiles that react nearly instantaneously with any remaining aziridinium intermediates. This abruptly halts the reaction at a precise time point, ensuring reproducible kinetic measurements.

5. Downstream Analysis:

  • Action: Purify the nucleic acid via ethanol precipitation. Analyze the modification sites using reverse-transcriptase primer extension (for RNA) or LC-MS/MS (for DNA/RNA oligonucleotides)[6].

Protocol B: 19 F-NMR Profiling of Protein Covalent Modification

This protocol leverages the 4-fluorobenzyl group to monitor the kinetics of protein alkylation.

1. Sample Preparation:

  • Action: Exchange the target recombinant protein (e.g., 50–100 µM) into PBS (pH 7.4) prepared in D₂O.

  • Causality: D₂O is required for the NMR lock signal. PBS is used because it is amine-free and maintains physiological pH, which is critical for keeping target lysine/cysteine residues in their reactive (deprotonated) states.

2. Probe Addition & NMR Acquisition:

  • Action: Add the probe to a final concentration of 500 µM. Immediately transfer the sample to an NMR tube and begin acquiring 1D 19 F spectra (e.g., at 376 MHz for a 400 MHz spectrometer) at 37°C.

  • Causality: The 19 F nucleus is highly sensitive to its local electronic environment. As the free probe converts to the aziridinium ion, and subsequently to the protein-bound adduct, the chemical shift of the fluorine atom will distinctively change. The disappearance of the free probe peak and the emergence of a broad, protein-bound peak allows for real-time kinetic quantification of the covalent labeling event.

References

  • Wikipedia Contributors. "Nitrogen mustard." Wikipedia, The Free Encyclopedia. Available at: [Link]

  • MDPI. "Dual-Action Therapeutics: DNA Alkylation and Antimicrobial Peptides for Cancer Therapy." International Journal of Molecular Sciences. Available at:[Link]

  • National Center for Biotechnology Information (PMC). "Characterization of Nitrogen Mustard Formamidopyrimidine Adduct Formation of bis-(2-Chloroethyl)ethylamine with Calf Thymus DNA and a Human Mammary Cancer Cell Line." Chemical Research in Toxicology. Available at:[Link]

  • ResearchGate. "Nitrogen mustards. (a) Cross-linking mechanism. An aziridinium is..." Accounts of Chemical Research. Available at:[Link]

  • Scientific Research Publishing (SCIRP). "Nω-Nitro-Nω'-Substituted Guanidines: A Simple Class of Nitric Oxide Synthase Inhibitors." Open Journal of Medicinal Chemistry. Available at:[Link]

  • ResearchGate. "Representative chemical probe and RNA model substrates employed in the..." Nucleic Acids Research. Available at:[Link]

Sources

Method

Mass Spectrometric Characterization of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a halogenated amine that belongs to the class of nitrogen mustards. These...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a halogenated amine that belongs to the class of nitrogen mustards. These compounds are characterized by the (2-chloroethyl)amine functional group, which confers alkylating properties, making them a focus in both toxicology and pharmaceutical development.[1] As reactive intermediates, potential biomarkers, or precursors to pharmacologically active molecules, their unambiguous identification and characterization are critical. This application note provides a detailed guide to the characterization of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). We present optimized protocols, predicted fragmentation pathways, and key diagnostic ions to facilitate its identification in various matrices.

Introduction and Scientific Context

Nitrogen mustards are a class of bifunctional alkylating agents known for their cytotoxicity.[2][3] The core structure, a bis(2-chloroethyl)amine, can form highly reactive aziridinium ions that alkylate nucleophilic sites on biomolecules, most notably DNA.[4] The subject of this note, (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine, is a "half-mustard" containing a single 2-chloroethyl arm. The presence of a fluorobenzyl group significantly modifies its chemical properties, influencing its stability, reactivity, and metabolic fate.

Accurate mass spectrometric analysis is essential for several reasons:

  • Drug Development: To monitor the synthesis of related active pharmaceutical ingredients (APIs) and identify impurities.

  • Metabolism Studies: To identify metabolites and understand the biotransformation pathways.

  • Toxicology and Exposure Verification: To detect the parent compound or its hydrolysis products as biomarkers of exposure.[2][3]

This guide provides the foundational mass spectrometric principles and actionable protocols for the robust characterization of this molecule.

Analyte Properties and Predicted Mass Information

The first step in any mass spectrometry-based analysis is to understand the fundamental properties of the analyte.

  • Structure: Chemical structure of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

  • Molecular Formula: C₁₀H₁₃ClFN

The presence of a single nitrogen atom means the molecular ion will have an odd nominal mass, in accordance with the Nitrogen Rule.[5][6] Furthermore, the presence of one chlorine atom will result in a characteristic isotopic pattern for any chlorine-containing fragment, with an M+2 peak approximately one-third the intensity of the monoisotopic (M) peak.[7]

PropertyValue
Molecular Formula C₁₀H₁₃ClFN
Average Molecular Weight 201.67 g/mol
Monoisotopic Mass 201.0724 u
[M+H]⁺ (for ESI) 202.0802 u
Isotopic Pattern A prominent M+2 peak is expected due to the ³⁷Cl isotope.

Analytical Methodologies & Experimental Protocols

We propose two complementary methods for the characterization of this compound: GC-MS for volatile analysis and LC-MS/MS for broader matrix compatibility and enhanced specificity.

General Analytical Workflow

The overall process from sample preparation to data interpretation follows a structured path to ensure data quality and reproducibility.

Analytical_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing A Receive Sample (e.g., reaction mixture, biological matrix) B Solvent Dilution (Methanol/Acetonitrile for LC, Ethyl Acetate for GC) A->B C Fortify with Internal Standard (Optional, for quantitation) B->C D GC-MS Analysis (Protocol 1) C->D E LC-MS/MS Analysis (Protocol 2) C->E F Acquire Full Scan Data (GC/LC-MS) D->F E->F G Acquire Product Ion Scans (LC-MS/MS) E->G H Spectral Interpretation - Identify Molecular Ion - Correlate Fragment Ions F->H G->H I Database/Library Search (If available) H->I J Final Report I->J

Caption: General workflow for the mass spectrometric analysis.

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC-MS is well-suited for thermally stable, volatile compounds. Electron Ionization (EI) at 70 eV provides reproducible, fragment-rich spectra ideal for structural elucidation and library matching.[8]

Step-by-Step Protocol:

  • Sample Preparation:

    • Prepare a stock solution of the analyte at 1 mg/mL in ethyl acetate.

    • Perform serial dilutions to a working concentration of 1-10 µg/mL.

  • Instrumentation and Conditions:

    • The following table outlines the recommended starting parameters for a standard GC-MS system.

ParameterRecommended SettingJustification
GC System Agilent 8890 GC or equivalentStandard, robust platform.
Injector Split/Splitless, 250 °CEnsures efficient volatilization. Split mode (e.g., 50:1) prevents column overloading.
Column HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalentA non-polar 5% phenyl-methylpolysiloxane column provides good separation for a wide range of analytes.
Carrier Gas Helium, constant flow at 1.2 mL/minInert and provides good chromatographic efficiency.
Oven Program Initial 100 °C (hold 1 min), ramp at 20 °C/min to 280 °C (hold 5 min)This gradient effectively separates the analyte from solvent and potential impurities.
MS System Agilent 5977B MSD or equivalentCommon and reliable mass selective detector.
Ion Source Electron Ionization (EI)Standard for creating extensive, reproducible fragmentation.[8]
Ionization Energy 70 eVStandardized energy allows for comparison with commercial and public mass spectral libraries.[8]
Source Temperature 230 °CPrevents condensation of the analyte in the source.
Scan Range m/z 40 - 450Captures low-mass fragments and the molecular ion region.
Protocol 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Rationale: LC-MS/MS with Electrospray Ionization (ESI) is a "soft" ionization technique, often preserving the molecular ion as the protonated species [M+H]⁺.[9] It is highly sensitive and specific, making it the method of choice for complex matrices (e.g., plasma, urine) and for quantitative analysis using Multiple Reaction Monitoring (MRM).[3][10][11]

Step-by-Step Protocol:

  • Sample Preparation:

    • Prepare a stock solution of the analyte at 1 mg/mL in methanol.

    • Dilute to a working concentration of 1-100 ng/mL using the initial mobile phase composition (e.g., 90% Water/ACN + 0.1% Formic Acid).

  • Instrumentation and Conditions:

    • The parameters below are a starting point for method development on a triple quadrupole or Q-TOF instrument.

ParameterRecommended SettingJustification
LC System Waters ACQUITY UPLC or equivalentHigh-pressure system for fast, efficient separations.
Column C18 reverse-phase, e.g., Waters BEH C18 (50 mm x 2.1 mm, 1.7 µm)C18 is a versatile stationary phase suitable for retaining moderately polar compounds.
Mobile Phase A Water + 0.1% Formic AcidFormic acid aids in protonation for positive mode ESI.
Mobile Phase B Acetonitrile + 0.1% Formic AcidCommon organic solvent for reverse-phase chromatography.
Gradient 10% B to 95% B over 5 minutes; hold at 95% B for 2 minA standard gradient to elute the compound of interest.
Flow Rate 0.4 mL/minTypical flow rate for a 2.1 mm ID column.
Column Temperature 40 °CImproves peak shape and reduces viscosity.
MS System Sciex Triple Quad 6500+ or equivalentHigh-sensitivity instrument capable of MS/MS experiments.
Ion Source Electrospray Ionization (ESI), Positive ModeThe tertiary amine is readily protonated.
Precursor Ion m/z 202.1 (protonated monoisotopic mass)Selection of the [M+H]⁺ ion for fragmentation.
Collision Energy (CE) 10-40 eV (ramp or test discrete values)CE must be optimized to produce a suitable range of fragment ions.
Product Ion Scan m/z 50 - 210Scan range to detect all significant fragments from the precursor.

Data Interpretation: Predicted Fragmentation Pathways

Structural elucidation relies on predicting and identifying characteristic fragment ions. The fragmentation of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is driven by the stability of the resulting carbocations and neutral losses.

Key Fragmentation Mechanisms:
  • Alpha-Cleavage: The most common fragmentation pathway for amines is cleavage of the C-C bond adjacent (alpha) to the nitrogen atom.[5][12] This results in the formation of a stable, resonance-stabilized iminium ion.

  • Benzylic Cleavage: The bond between the benzyl carbon and the nitrogen is prone to cleavage, leading to the formation of a highly stable fluorobenzyl cation (tropylium ion rearrangement).

  • Loss of Neutrals: The loss of small, stable neutral molecules like HCl or the chloroethyl radical is also expected.

Caption: Predicted EI fragmentation pathway for the target analyte.

Table of Predicted Diagnostic Ions

The following table summarizes the key ions expected in both EI and ESI-MS/MS spectra. These ions serve as a fingerprint for identification.

Ion DescriptionProposed FormulaEI (m/z)ESI-MS/MS (m/z from precursor 202.1)Fragmentation Pathway
Molecular Ion C₁₀H₁₃ClFN⁺·201-N/A
Protonated Molecule C₁₀H₁₄ClFN⁺-202.1Precursor Ion
Loss of Chlorine C₁₀H₁₃FN⁺166166.1Loss of ·Cl radical or formation of aziridinium ion
Iminium Ion C₈H₉FN⁺138138.1Alpha-cleavage; loss of ·CH₂CH₂Cl
Fluorobenzyl Cation C₇H₆F⁺109109.1Benzylic cleavage
Loss of Fluorobenzyl C₃H₈ClN⁺9292.0Cleavage of N-CH₂ bond

Method Validation Considerations

To ensure the trustworthiness and reliability of these protocols, especially in regulated environments, method validation should be performed according to established guidelines such as those from the ICH or Eurachem.[13] Key parameters to assess include:

  • Specificity: Ensure no interference from matrix components at the analyte's retention time.

  • Linearity: Establish a calibration curve over the expected concentration range.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine the lowest concentration that can be reliably detected and quantified.

  • Accuracy & Precision: Assess the closeness of results to the true value and the degree of scatter in the data, respectively.

Conclusion

This application note provides comprehensive protocols for the mass spectrometric characterization of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine using GC-MS and LC-MS/MS. The detailed experimental parameters and predicted fragmentation data offer a robust framework for researchers in drug development, metabolism, and toxicology. The primary diagnostic ions at m/z 109 (fluorobenzyl cation) and m/z 138 (iminium ion) provide strong evidence for the structural confirmation of the target analyte. These methods can be adapted for quantitative analysis and the investigation of related compounds.

References

  • Gas chromatography-tandem mass spectrometry-based detection of half nitrogen mustards in plasma as a new biomarker of nitrogen mustard exposure. Analytical Methods (RSC Publishing).
  • Optimized Method for Analysis of Ethanolamines, Hydrolysis Products of Nitrogen Mustards, from Urine Samples Using LC-MS. Helda - Helsinki.fi.
  • Mass Spectrometric Fragmentation Patterns of Nitrogen Mustard-DNA Adducts in Vitro. Chinese Journal of Analytical Chemistry.
  • A novel strategy for nitrogen mustard identification in environmental matrices by liquid chromatography-electrospray ionization-tandem mass spectrometry. PubMed. Available at: [Link]

  • Analysis of degradation products of nitrogen mustards via hydrophilic interaction liquid chromatography-tandem mass spectrometry. PubMed. Available at: [Link]

  • Analytical Methods for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. Agency for Toxic Substances and Disease Registry (ATSDR). Available at: [Link]

  • Crews, P., Rodriguez, J., & Jaspars, M. (1998). Organic Structure Analysis. Oxford University Press. (General principles of soft ionization like CI and FAB are discussed, which are analogous to ESI).
  • [(2-Chlorophenyl)-(4-fluorophenyl)methylene]-(4-fluorophenyl)amine. MDPI. Available at: [Link]

  • Analytical Method for Environmental Analysis. Japan International Cooperation Agency. Available at: [Link]

  • Synthesis Characterization and Biological Evaluation of 2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenyl amino) carbonyl]-1H pyrrole-1-ethanol and its Derivatives. International Journal of Pharmaceutical Sciences and Research.
  • [(2-Chlorophenyl)-(4-fluorophenyl)methylene]-(4-fluorophenyl)amine. ResearchGate. Available at: [Link]

  • Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. Available at: [Link]

  • Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

  • 2-Chloro-N-[(4-chlorophenyl)(phenyl)methyl]-N-(2-{[4-(4-nitrophenyl)-1H-imidazol-1-yl]methyl}ethyl)ethanamine. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

  • Bis(2-chloroethyl)methylamine. NIST WebBook. Available at: [Link]

  • Analytical Method Summaries for Per- and Polyfluoroalkyl Substances (PFAS). Eurofins. Available at: [Link]

  • amine. Appchem. Available at: [Link]

  • Validation of analytical methods. Eurachem. Available at: [Link]

  • Interpretation of mass spectra. SlidePlayer. Available at: [Link]

  • High Performance Liquid Chromatography Analysis of 2-Chloroethyl Ethylsulfide and Its Decomposition By-Products by Derivatization. Defense Technical Information Center (DTIC). Available at: [Link]

  • mineMS2: annotation of spectral libraries with exact fragmentation patterns. PMC - NIH. Available at: [Link]

  • Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. MDPI. Available at: [Link]

  • Fragmentation and Interpretation of Spectra. University of Central Florida. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

improving aqueous stability of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine in solution

Welcome to the Technical Support Center for handling (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine . As a nitrogen mustard derivative, this compound presents unique stability challenges in aqueous media.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for handling (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine . As a nitrogen mustard derivative, this compound presents unique stability challenges in aqueous media.

This guide is engineered for drug development professionals and analytical scientists. It bypasses generic advice to provide a deep-dive, mechanistic approach to troubleshooting, stabilizing, and validating your experimental workflows.

I. Mechanistic Insight: The Root Cause of Aqueous Instability

To prevent degradation, we must first understand the causality behind it. (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a tertiary amine featuring a 2-chloroethyl moiety[1].

In an aqueous or neutral environment, the unshared electron pair on the nitrogen atom acts as an internal nucleophile. It attacks the β -carbon bearing the chloride leaving group via a rapid intramolecular cyclization[1]. This forms a highly strained, reactive three-membered ring known as an aziridinium (ethylene imonium) ion [2]. Because this intermediate is a potent electrophile, it is immediately attacked by water (hydrolysis), irreversibly converting the active parent compound into an inactive ethanolamine derivative[3].

To stabilize the compound, we must manipulate the chemical equilibrium. By lowering the pH, the nitrogen lone pair becomes protonated. A protonated amine lacks the free electrons necessary to initiate the nucleophilic attack, effectively "locking" the molecule and halting aziridinium formation[3].

Mechanism Parent (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (Free Base) Protonated Protonated Amine (Stable Salt Form) Parent->Protonated Low pH (H+) Aziridinium Aziridinium Ion Intermediate (Highly Reactive) Parent->Aziridinium Neutral/High pH Intramolecular Cyclization Hydrolysis Ethanolamine Derivative (Inactive Degradant) Aziridinium->Hydrolysis H2O (Hydrolysis)

Mechanism of degradation and pH-dependent stabilization of the nitrogen mustard.

II. Diagnostic Troubleshooting Matrix

When working with highly reactive electrophiles, analytical anomalies are usually symptoms of ongoing degradation. Use this matrix to diagnose and resolve specific experimental failures.

Observed IssueMechanistic CauseRecommended Corrective Action
Rapid loss of parent peak in HPLC/LC-MS Neutral or basic pH in the sample diluent is triggering rapid aziridinium formation prior to injection.Acidify the sample diluent (e.g., add 0.1% TFA or Formic Acid) to protonate the amine and halt cyclization.
Appearance of a +18 Da mass species The aziridinium intermediate has undergone hydrolysis, adding an -OH group and displacing -Cl.Store primary stock solutions in anhydrous organic solvents (e.g., 100% MeCN or DMSO) at -80°C.
Inconsistent assay results across replicates Temperature-dependent degradation occurring while samples wait in the autosampler queue.Set autosampler temperature strictly to 4°C. Minimize the time between aqueous dilution and analysis.
Precipitation upon buffer addition The free base form has poor aqueous solubility compared to the hydrochloride salt[2].Ensure the compound is fully converted to its HCl salt form, or use a co-solvent (e.g., 5% DMSO) in the buffer.

III. Deep-Dive FAQs

Q: What is the optimal pH for storing aqueous solutions of this compound? A: The optimal pH is between 3.0 and 4.0 . At this acidic pH, the tertiary amine is fully protonated. The spontaneous hydrolysis rate of nitrogen mustards is highly pH-dependent; moving from pH 7.4 down to acidic conditions drastically reduces the decomposition rate by preventing the initial cyclization step[4],[3].

Q: Can I use standard PBS (Phosphate-Buffered Saline) for my in vitro biological assays? A: Standard PBS is buffered at pH 7.4, which is highly detrimental to 2-chloroethylamines. At physiological pH and 37°C, nitrogen mustards can exhibit half-lives of less than 15 minutes[5]. If physiological pH is absolutely required for cell viability, you must prepare the compound immediately before dosing, minimize incubation times, or utilize a continuous infusion methodology to maintain active compound concentrations.

Q: Why does the compound degrade even when dissolved in pure, LC-MS grade water? A: Pure water lacks buffering capacity. The initial dissolution of the free base can slightly elevate the local pH, triggering a cascade of cyclization. Furthermore, as hydrolysis occurs, it generates HCl as a byproduct, which dynamically shifts the pH. Always use a highly controlled, buffered acidic system rather than unbuffered water.

IV. Quantitative Stability Profile

The following table summarizes the expected kinetic behavior of nitrogen mustard analogs in aqueous media to guide your experimental design.

Buffer ConditionIncubation TemperatureEstimated Half-Life ( t1/2​ )Primary Chemical State
pH 3.0 (Acidic) 4°C> 72 hoursStable (Protonated Amine)
pH 3.0 (Acidic) 37°C~ 24 hoursSlow Hydrolysis
pH 7.4 (Physiological) 4°C~ 4-6 hoursModerate Cyclization
pH 7.4 (Physiological) 37°C< 15 minutesRapid Aziridinium Formation

V. Self-Validating Protocol: Forced Degradation & Stability Profiling

To ensure scientific integrity, any stability optimization must be empirically validated in your specific matrix. This protocol is designed as a closed mass-balance system . By simultaneously quantifying the disappearance of the parent compound and the appearance of the +18 Da hydrolysis product via LC-MS, you validate that signal loss is due to aqueous degradation rather than non-specific binding to vial walls or precipitation.

Materials Required:

  • Anhydrous Acetonitrile (MeCN)

  • Aqueous Buffers (pH 3.0, pH 5.0, pH 7.4)

  • Quench Solution: 0.5% Trifluoroacetic acid (TFA) in MeCN (Chilled to 4°C)

Step-by-Step Methodology:

  • Anhydrous Stock Preparation: Dissolve the solid (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine in anhydrous MeCN to create a 10 mM stock. Causality: Excluding water completely prevents the secondary hydrolysis step, allowing stable long-term storage.

  • Reaction Initiation: Aliquot 10 µL of the stock into 990 µL of the target aqueous buffer (pre-equilibrated to the desired temperature, e.g., 37°C). Vortex immediately.

  • Time-Course Sampling: At predefined intervals (t=0, 15, 30, 60, 120 minutes), extract a 50 µL aliquot from the reaction vial.

  • Immediate Quenching (Critical Step): Inject the 50 µL aliquot directly into 50 µL of the chilled Quench Solution (0.5% TFA in MeCN). Causality: The sudden drop in pH instantly protonates any remaining free base, completely halting the formation of the aziridinium ion. The organic solvent also precipitates buffer salts prior to LC-MS injection.

  • LC-MS Analysis: Analyze the quenched samples. Track the Extracted Ion Chromatogram (EIC) for the parent mass ( M ) and the hydrolysis product ( M−35.5+17 ). The molar sum of both peaks should remain constant across all time points, validating the mass balance of the system.

Workflow Step1 1. Prepare Stock (Anhydrous MeCN) Step3 3. Incubation (4°C, 25°C, 37°C) Step1->Step3 Step2 2. Buffer Prep (pH 3.0 to 7.4) Step2->Step3 Step4 4. Quenching (0.5% TFA Stop) Step3->Step4 Step5 5. LC-MS Analysis (Mass Balance) Step4->Step5

Systematic experimental workflow for evaluating and optimizing aqueous stability.

VI. References

  • National Institutes of Health (PMC). Degradation of Chemical Warfare Agent Nitrogen Mustard Using Ferrate (VI). Retrieved from: [Link]

  • Biointerface Research in Applied Chemistry. Nitrogen Mustard: a Promising Class of Anti-Cancer Chemotherapeutics – a Review. Retrieved from: [Link]

  • Taylor & Francis. Synthesis and Alkylation Activity of a Nitrogen Mustard Agent to Penetrate the Blood-Brain Barrier. Retrieved from: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Rapid Degradation of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve reproducible assay results when working with nitrogen mustard derivatives.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve reproducible assay results when working with nitrogen mustard derivatives. (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a potent alkylating agent, structurally and mechanistically related to noradrenergic neurotoxins like DSP-4[1]. While highly effective for covalent target engagement, its defining chemical feature—a 2-chloroethylamine group—makes it notoriously unstable in standard aqueous assay conditions[2].

This guide deconstructs the causality behind this rapid degradation, provides self-validating protocols to maintain compound integrity, and answers the most common troubleshooting questions encountered during assay development.

The Causality of Degradation: Mechanistic Overview

The instability of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is not a random artifact; it is a fundamental consequence of its mechanism of action. In aqueous environments at neutral or basic pH, the unprotonated lone pair of electrons on the nitrogen atom mounts an intramolecular nucleophilic attack (SN2) on the adjacent 2-chloroethyl group. This displaces the chloride ion and forms a highly reactive, three-membered aziridinium ion intermediate[3].

Once formed, the aziridinium ion acts as a powerful electrophile. If it does not immediately encounter your biological target, it will indiscriminately react with any available nucleophiles in the microenvironment—including water (causing hydrolysis to an inactive alcohol) or buffer components[4].

DegradationPathway Cmpd (2-Chloroethyl)[(4-fluorophenyl) methyl]methylamine (Stable Precursor) Azir Aziridinium Ion (Reactive Intermediate) Cmpd->Azir Intramolecular SN2 (Aqueous, pH > 6.5) Hydro Hydrolyzed Product (Inactive Alcohol) Azir->Hydro H2O Attack Adduct Buffer/Thiol Adduct (Tris/DTT Alkylation) Azir->Adduct Tris/HEPES/DTT Attack Target Target Engagement (Desired Alkylation) Azir->Target Target Nucleophile

Mechanistic pathway of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine degradation.

Frequently Asked Questions (FAQs)

Q1: Why does my compound lose activity within minutes of dilution into the assay buffer? A: This is the classic signature of aziridinium ion hydrolysis. The half-life of mono-2-chloroethylamines in physiological buffers (pH 7.4, 37°C) can be as short as 5 to 15 minutes[5]. The moment you transition the compound from an anhydrous stock into an aqueous buffer, the nitrogen deprotonates, triggering the cyclization cascade. To troubleshoot this, you must minimize the time the compound spends in the aqueous phase prior to target interaction.

Q2: Does my choice of assay buffer accelerate this degradation? A: Absolutely. If you are using Tris, HEPES, or adding reducing agents like DTT or β-mercaptoethanol, you are actively destroying your compound. Tris contains a primary amine, and DTT contains highly nucleophilic thiols. The aziridinium intermediate will rapidly alkylate these buffer components instead of your target[4]. Solution: Swap nucleophilic buffers for non-nucleophilic alternatives like Sodium Phosphate, MES, or MOPS.

Q3: What is the optimal strategy for stock preparation and storage? A: Nitrogen mustards degrade even in standard DMSO if it has absorbed atmospheric moisture over time[2]. Solution: Prepare stocks in strictly anhydrous DMSO or DMF. Furthermore, the addition of a trace amount of acid protonates the amine, locking the lone pair and completely preventing aziridinium formation during storage[3]. Store these acidified, anhydrous aliquots at -80°C and never subject them to freeze-thaw cycles.

Quantitative Stability Profile

To illustrate the impact of buffer and pH selection, the following table summarizes the estimated half-life of typical 2-chloroethylamine derivatives under various experimental conditions.

ConditionBuffer / Solvent MatrixpHEst. Half-Life (t1/2)Primary Degradation Mechanism
Storage (Optimal) Anhydrous DMSO (Acidified)< 3.0> 6 monthsNone (Protonated, Stable)
Storage (Suboptimal) Standard DMSO (Ambient moisture)N/A2 - 7 daysSlow hydrolysis[2]
Assay (Optimal) Phosphate Buffer (4°C)6.02 - 4 hoursSlow aziridinium formation
Assay (Standard) Phosphate Buffer (37°C)7.410 - 20 minutesRapid hydrolysis[5]
Assay (Worst Case) Tris Buffer + 1mM DTT (37°C)7.4< 2 minutesRapid buffer/thiol alkylation[4]
Experimental Protocol: Self-Validating "Just-In-Time" (JIT) Assay Workflow

To ensure that rapid degradation is not confounding your IC50 or binding data, implement this optimized JIT addition protocol. Every step is designed with a specific mechanistic causality to preserve the electrophilic integrity of the compound.

Step 1: Anhydrous Stock Preparation
  • Reconstitute the lyophilized (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine in strictly anhydrous DMSO (sealed under argon or nitrogen).

    • Causality: Water acts as a nucleophile; excluding it prevents premature hydrolysis[2].

  • Acidify the stock by adding 1 µL of 1M HCl per 100 µL of DMSO.

    • Causality: Protonating the tertiary amine (dropping the micro-pH below its pKa) eliminates the free lone pair required for the intramolecular SN2 attack, locking the compound in its stable acyclic form[3].

  • Aliquot immediately into single-use tubes and flash-freeze in liquid nitrogen. Store at -80°C.

Step 2: Buffer Optimization
  • Prepare the assay buffer using 50 mM Sodium Phosphate or MES, supplemented with necessary salts (e.g., NaCl).

  • Exclude Tris, HEPES, DTT, and β-mercaptoethanol. If reducing agents are strictly required for protein stability, use TCEP (which is significantly less nucleophilic toward aziridiniums).

    • Causality: Primary amines and thiols are highly nucleophilic and will outcompete your biological target for the aziridinium intermediate[4].

  • Chill the buffer on ice to slow reaction kinetics during the setup phase.

Step 3: Just-In-Time (JIT) Assay Execution
  • Set up your target protein or cells in the optimized assay buffer in your microplate.

  • Thaw a single aliquot of the compound stock at room temperature immediately before use.

  • Perform serial dilutions in anhydrous DMSO (not aqueous buffer).

  • Transfer the compound directly from the DMSO dilution plate into the aqueous assay plate using a multichannel pipette or automated dispenser. Ensure the final DMSO concentration remains ≤1%.

  • Immediately initiate the assay incubation or read-out.

    • Causality: By keeping the compound in anhydrous conditions until the exact moment of target exposure, you ensure that the aziridinium ion forms in the presence of the target, maximizing specific covalent engagement before hydrolysis can occur.

Sources

Troubleshooting

Technical Support Center: Optimizing Alkylation with (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the deployment of nitrogen mustard analogs for bioconjugation and targeted alkylat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the deployment of nitrogen mustard analogs for bioconjugation and targeted alkylation.

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a highly potent alkylating agent. However, its reactivity does not occur directly. The core mechanism relies on the neighboring-group participation of the tertiary amine, which displaces the chloride leaving group to form a highly strained, electrophilic aziridinium ion intermediate [1]. Mastering this reaction requires tightly controlling the formation and consumption of this intermediate.

Below is our comprehensive troubleshooting guide, mechanistic breakdown, and self-validating protocol for optimizing your alkylation workflows.

Mechanistic Pathway & Logical Relationships

Understanding the causality of your reaction failures begins with understanding the pathway. The tertiary amine must first undergo an intramolecular cyclization. The resulting aziridinium ion is the true reactive species, which is highly susceptible to nucleophilic attack by your target—or by unwanted side reactants like water [4].

Mechanism SM (2-Chloroethyl)[(4-fluorophenyl) methyl]methylamine (Inactive Precursor) AZ Aziridinium Ion Intermediate (Highly Reactive) SM->AZ Intramolecular Cyclization (-Cl⁻) PROD Alkylated Product (Target) AZ->PROD + Target Nucleophile SIDE Hydrolysis / Dimerization (Side Products) AZ->SIDE + H₂O or Unreacted SM

Caption: Reaction pathway of nitrogen mustard analogs via the aziridinium ion intermediate.

Troubleshooting Guide & FAQs

Q1: My reaction yields mostly the hydrolyzed alcohol instead of the target alkylated product. How do I fix this? Causality: The aziridinium ion is highly electrophilic and will react rapidly with any available nucleophile. Water is a small, highly mobile nucleophile that easily outcompetes bulkier target molecules, leading to irreversible hydrolysis [1]. Optimization: Rigorous desiccation is mandatory. Use strictly anhydrous solvents (e.g., stored over 3Å molecular sieves). If your target nucleophile is a salt, ensure it is thoroughly lyophilized or desiccated under a high vacuum. Always conduct the reaction under an inert argon or nitrogen atmosphere.

Q2: The reaction is stalling, and LC-MS shows unreacted starting material. How can I accelerate the reaction? Causality: The rate-limiting step in this alkylation is the initial intramolecular cyclization to form the aziridinium ion [2]. This step has an activation energy of ~20–22 kcal/mol and is highly dependent on solvent polarity and thermal energy. Optimization: Switch from a non-polar solvent (like Toluene or DCM) to a polar aprotic solvent (like DMF, DMSO, or Acetonitrile). Polar solvents stabilize the charged transition state, significantly lowering the activation energy for aziridinium formation. Increase the reaction temperature to 37–50°C to overcome the kinetic barrier [3].

Q3: I am observing a complex mixture of dimers and oligomers. Why is this happening? Causality: The tertiary amine of unreacted (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine can act as a nucleophile. If the concentration of the aziridinium intermediate is too high relative to your target nucleophile, the starting material will attack the intermediate, leading to self-polymerization[3]. Optimization: Maintain a low steady-state concentration of the alkylating agent. Use a syringe pump for semicontinuous addition of the mustard analog into a large excess of your target nucleophile.

Q4: What is the optimal base to use when alkylating secondary amines or alcohols? Causality: You need a base strong enough to deprotonate your target nucleophile (increasing its nucleophilicity) but sterically hindered enough so it does not attack the aziridinium ion itself. Optimization: Use non-nucleophilic bases such as N,N -Diisopropylethylamine (DIPEA) or anhydrous inorganic bases like K2​CO3​ or Cs2​CO3​ . Avoid primary or unhindered secondary amines.

Quantitative Data: Kinetics & Solvent Optimization

The kinetics of the 2-chloroethylamine moiety dictate the success of the reaction. The table below summarizes the thermodynamic and kinetic data to help you select the optimal parameters [2, 3].

ParameterConditionCyclization Rate Constant ( k )Estimated Half-Life ( t1/2​ )Primary Outcome
Temperature 21°C (Room Temp) ∼8.0×10−6 s−1 ∼24 hoursReaction stalls; low yield
Temperature 37°C (Physiological) ∼4.6×10−4 s−1 ∼25–45 minutesOptimal balance of rate and stability
Temperature >60°C >1.0×10−3 s−1 < 10 minutesRapid degradation; high dimerization
Solvent Dichloromethane (DCM)Variable (Slow)> 12 hoursPoor stabilization of intermediate
Solvent DMF / DMSOVariable (Fast)< 30 minutesExcellent stabilization of intermediate
Self-Validating Experimental Protocol

To ensure reproducibility, we recommend the following self-validating semicontinuous workflow. Every step includes a built-in validation check to prevent downstream failures.

Workflow Prep 1. Reagent Preparation Dry solvents & nucleophile over 3Å sieves Base 2. Base Addition Add non-nucleophilic base (e.g., DIPEA) Prep->Base Add 3. Semicontinuous Addition Syringe pump mustard analog (0.1 mmol/min) Base->Add Monitor 4. Self-Validating LC-MS Check for aziridinium consumption Add->Monitor Quench 5. Quench & Purify Aqueous workup & chromatography Monitor->Quench

Caption: Optimized self-validating workflow for aziridinium-mediated alkylation.

Step-by-Step Methodology:

Step 1: System Desiccation

  • Procedure: Dissolve the target nucleophile (1.5 eq) in anhydrous DMF. Add activated 3Å molecular sieves.

  • Self-Validation: Perform a Karl Fischer titration on a 100 µL aliquot. Proceed only if water content is < 50 ppm.

Step 2: Base Activation

  • Procedure: Add DIPEA (2.0 eq) to the nucleophile solution and stir for 15 minutes at room temperature.

  • Self-Validation: Extract a 10 µL aliquot, dilute in 1 mL DI water, and check with pH paper. Ensure the pH is > 9 to confirm the nucleophile is sufficiently deprotonated.

Step 3: Semicontinuous Addition (Rate-Limiting Control)

  • Procedure: Dissolve (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (1.0 eq) in anhydrous DMF. Using a programmable syringe pump, add this solution to the nucleophile mixture at 40°C over a period of 2 hours.

  • Causality: The 40°C temperature overcomes the activation energy barrier for aziridinium formation [2], while the slow addition ensures the reactive intermediate is consumed by the nucleophile immediately upon formation, preventing dimerization.

Step 4: Reaction Monitoring

  • Procedure: Take 10 µL aliquots at 60, 90, and 120 minutes. Quench immediately in cold methanol and analyze via LC-MS.

  • Self-Validation: Monitor the disappearance of the m/z corresponding to the starting material ( [M+H]+≈216.1 ) and the appearance of your target product mass. If the starting material begins to accumulate, decrease the syringe pump addition rate by 50%.

Step 5: Quench and Isolation

  • Procedure: Once LC-MS confirms complete consumption of the alkylating agent, cool the reaction to 0°C. Quench with saturated aqueous NH4​Cl to safely neutralize any trace unreacted aziridinium ions. Extract with Ethyl Acetate, wash with brine, dry over MgSO4​ , and purify via flash chromatography.

References
  • Title: Aziridinium Ion Ring Formation from Nitrogen Mustards: Mechanistic Insights from Ab Initio Dynamics Source: The Journal of Physical Chemistry A (ACS Publications) URL: [Link]

  • Title: High-Yielding Flow Synthesis of a Macrocyclic Molecular Hinge Source: Journal of the American Chemical Society (via PMC) URL: [Link]

  • Title: Factors influencing the extent and selectivity of alkylation within triplexes by reactive G/A motif oligonucleotides Source: Nucleic Acids Research (Oxford Academic) URL: [Link]

  • Title: The mechanism of guanine alkylation by nitrogen mustards: A computational study Source: Physical Chemistry Chemical Physics (RSC Publishing) URL: [Link]

Optimization

reducing off-target binding of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine in vitro

Welcome to the technical support center for (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for reducing off-target binding of this compound in in vitro settings. Our goal is to equip you with the knowledge to ensure the accuracy and specificity of your experimental data.

Introduction to (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine and Off-Target Binding

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine belongs to a class of compounds that can exhibit reactivity due to the chloroethyl moiety, potentially leading to covalent interactions, while the fluorophenyl group influences its pharmacokinetic and binding properties. Off-target binding is a critical issue in drug development, where a compound interacts with unintended biomolecules, leading to unforeseen biological effects and potential toxicity.[1][2] Minimizing these interactions is paramount for accurately characterizing the compound's intended mechanism of action and for developing a safe and effective therapeutic.

This guide will walk you through frequently asked questions and detailed troubleshooting protocols to help you mitigate off-target effects in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding and how does it differ from off-target binding?

A1: Non-specific binding refers to the tendency of a compound to adhere to various surfaces, such as plasticware or unrelated proteins, often through hydrophobic or electrostatic interactions.[3] Off-target binding, on the other hand, is more specific, involving the interaction of the compound with unintended biological molecules, like receptors or enzymes that are not the primary target of interest.[1] Both can contribute to high background noise and inaccurate results in binding assays.[3][4]

Q2: What are the primary causes of high off-target binding for a compound like (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine?

A2: High off-target binding can stem from several factors:

  • Compound Properties: The physicochemical properties of the molecule, such as high lipophilicity or charge, can increase its propensity for non-specific interactions.[3]

  • High Compound Concentration: At concentrations significantly above the dissociation constant (Kd) for the intended target, the compound may begin to bind to lower-affinity, off-target sites.[1]

  • Reactive Moieties: The 2-chloroethyl group can be reactive, potentially forming covalent bonds with nucleophilic residues on proteins other than the intended target.

  • Suboptimal Assay Conditions: Inappropriate buffer pH, ionic strength, or insufficient blocking can promote non-specific and off-target interactions.[3][5]

Q3: What initial steps can I take to assess the level of off-target binding of my compound?

A3: A good starting point is to perform a competitive binding assay. In this setup, you measure the binding of a labeled ligand to your target in the presence of increasing concentrations of your unlabeled compound, (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine. To assess non-specific binding, a parallel experiment should be run with a high concentration of an unlabeled competitor known to bind the target, which will reveal the level of non-specific signal.[3]

Troubleshooting Guide: High Off-Target Binding

This section provides a structured approach to troubleshooting and mitigating high off-target binding observed in your in vitro assays.

Issue 1: High Background Signal Across the Entire Assay Plate

High background is a common indicator of non-specific binding, which can obscure the specific signal from your target.[4][6]

Underlying Causes & Solutions

Potential Cause Explanation Recommended Solution
Suboptimal Buffer Composition The pH and ionic strength of your assay buffer can influence non-specific electrostatic interactions.[3][5]Optimize the buffer pH to be close to the isoelectric point of your target protein to minimize charge-based interactions.[5] Increase the ionic strength by adding salts like NaCl to shield electrostatic interactions.[5]
Insufficient Blocking Unoccupied sites on the assay plate or membrane can bind the compound, leading to high background.[4][6]Test different blocking agents such as Bovine Serum Albumin (BSA), casein, or non-fat milk.[4][7] Increase the concentration of the blocking agent or the incubation time.[4][6]
Compound Sticking to Plasticware Hydrophobic compounds can adhere to the plastic surfaces of assay plates and pipette tips.Add a low concentration of a non-ionic detergent (e.g., 0.01-0.1% Tween-20 or Triton X-100) to your buffers.[3][5] Pre-treating plates and tips with a blocking agent can also be effective.[3]
High Compound Concentration Excessively high concentrations of the compound can lead to saturation of non-specific binding sites.[1]Perform a dose-response curve to determine the optimal concentration range that provides a good signal-to-noise ratio without causing high background.

Experimental Workflow: Optimizing Blocking Conditions

Caption: Workflow for optimizing blocking conditions.

Issue 2: Poor Reproducibility and High Variability Between Replicates

Inconsistent results can arise from several factors related to assay setup and execution.[8]

Underlying Causes & Solutions

Potential Cause Explanation Recommended Solution
Inconsistent Pipetting Small errors in pipetting volumes, especially with viscous solutions, can lead to significant variability.Calibrate pipettes regularly. Use reverse pipetting for viscous liquids and pre-wet tips before dispensing.[4]
"Edge Effects" Wells on the perimeter of a microplate can experience faster evaporation or temperature fluctuations, leading to skewed results.[4]Avoid using the outer wells for critical samples and standards. Instead, fill them with buffer to create a humidity barrier.[4]
Inadequate Washing Inefficient or inconsistent washing can leave behind unbound compound or detection reagents, causing a variable background signal.[4]Use an automated plate washer if available for consistency. If washing manually, ensure uniform force, volume, and number of washes for every well.[4]
Issue 3: Suspected Off-Target Binding to a Specific Protein Family

If you hypothesize that (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is binding to a family of related proteins (e.g., kinases, GPCRs), more targeted experiments are needed.

Underlying Causes & Solutions

Potential Cause Explanation Recommended Solution
Structural Homology The compound may bind to proteins that share structural similarities with your primary target.[1]Perform a selectivity screening against a panel of related proteins. This can be done using various assay formats, such as radiometric, fluorescence-based, or label-free methods like Surface Plasmon Resonance (SPR).[9]
Promiscuous Binding Some compounds are inherently less selective and can interact with multiple targets.Consider computational approaches like "reverse docking," where your compound is docked against a library of protein structures to predict potential off-targets.[10]

Experimental Protocol: Assessing Selectivity using a Counter-Screening Assay

This protocol outlines a general approach for a biochemical counter-screening assay.

  • Target Selection: Identify a panel of proteins with homology to your primary target.

  • Assay Development: For each off-target, develop or obtain a validated binding or functional assay.

  • Compound Titration: Prepare a serial dilution of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine.

  • Assay Execution: Run the assays for both your primary target and the panel of potential off-targets in parallel.

  • Data Analysis: Determine the IC50 or Ki value for each target. A significant difference (e.g., >10-fold) in potency between the primary target and off-targets suggests selectivity.

Decision Tree: Addressing Confirmed Off-Target Binding

Caption: Decision tree for confirmed off-target binding.

Advanced Strategies for Characterizing and Mitigating Off-Target Binding

For a more in-depth understanding of your compound's binding profile, consider the following advanced techniques:

  • Cell-Based Assays: These assays provide a more physiologically relevant context by evaluating compound binding in intact cells.[11] Flow cytometry-based cell binding assays can provide quantitative data on affinity and specificity using cell lines or primary cells.[12]

  • Surface Plasmon Resonance (SPR): SPR is a label-free technology that can provide real-time data on binding kinetics (association and dissociation rates), affinity, and specificity.[13][14]

  • Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.

  • Computational Modeling: Rational drug design and in silico screening can help predict potential off-target interactions and guide the design of more selective compounds.[15]

By systematically applying the troubleshooting strategies and advanced characterization methods outlined in this guide, you can confidently assess and mitigate the off-target binding of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine, leading to more reliable and translatable research outcomes.

References

  • Optimizing Ligand Binding Assay Conditions for Accurate and Reproducible Results. (2024, November 5). Benchchem.
  • Technical Support Center: Troubleshooting Ligand-Binding Assay Reproducibility. Benchchem.
  • Off Target Effect. (2026, January 6). Massive Bio.
  • Binding Assays. Selvita.
  • Cell Binding Assay. iQ Biosciences.
  • Emerging Technologies to Increase Ligand Binding Assay Sensitivity. PMC.
  • Strategies for reducing non-specific binding in receptor assays. Benchchem.
  • In vitro binding Assays – Cell Based Assays. Chelatec.
  • How to eliminate non-specific binding? (2024, April 10). AAT Bioquest.
  • Unlocking the Potential of Cell-Based Assays in Modern Scientific Research. Vipergen.
  • Cell-Binding Assays for Determining the Affinity of Protein–Protein Interactions: Technologies and Considerations. PMC.
  • Methods for reducing non-specific antibody binding in enzyme-linked immunosorbent assays. PubMed.
  • Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. bioRxiv.
  • How can off-target effects of drugs be minimised? (2025, May 21). Patsnap Synapse.
  • Elisa troubleshooting tips – High background. ARP American Research Products, Inc.
  • How can I tackle issues related to Ligand specificity? (2016, August 24). ResearchGate.
  • Custom Biochemical Assay Development Services. WuXi Biology.

Sources

Troubleshooting

purification techniques for degraded (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine samples

I cannot provide troubleshooting guides or specific purification protocols for (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine or other nitrogen mustard derivatives. I can, however, provide a technical FAQ focused on...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

I cannot provide troubleshooting guides or specific purification protocols for (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine or other nitrogen mustard derivatives. I can, however, provide a technical FAQ focused on the general chemical principles of nitrogen mustard degradation, established safety protocols for handling alkylating antineoplastic agents, and standard laboratory decontamination procedures.

Technical Support Center: Handling and Degradation of Alkylating Agents

This guide addresses common questions regarding the chemical stability, handling requirements, and decontamination protocols for nitrogen mustard derivatives and related alkylating agents in professional laboratory and clinical settings.

Q1: What is the primary mechanism of degradation for nitrogen mustard derivatives in aqueous media?

A: Nitrogen mustards are inherently unstable in aqueous environments due to their specific molecular geometry and electronic distribution. The primary degradation pathway is initiated by an intramolecular cyclization[1].

The lone pair of electrons on the central nitrogen atom acts as an internal nucleophile, attacking the β -carbon of the 2-chloroethyl group. This displaces the chloride ion and forms a highly reactive, positively charged three-membered ring known as an aziridinium ion [1][2]. The rate of this cyclization is highly dependent on the electron density of the nitrogen atom[3].

Once formed, the electrophilic aziridinium intermediate is highly susceptible to nucleophilic attack. In an aqueous environment, water acts as the nucleophile, leading to the hydrolysis of the aziridinium ring to form a 2-hydroxyethyl derivative (a deactivated, hydroxylated product)[3]. Because this hydrolysis happens appreciably and rapidly in vitro, samples exposed to moisture will rapidly degrade, losing their alkylating capacity[3].

G NM Nitrogen Mustard (Intact 2-chloroethyl group) Cyclization Intramolecular Cyclization (Loss of Cl-) NM->Cyclization Aziridinium Aziridinium Ion (Reactive Intermediate) Cyclization->Aziridinium Hydrolysis Nucleophilic Attack (by H2O) Aziridinium->Hydrolysis Degraded Hydrolyzed Product (2-hydroxyethyl derivative) Hydrolysis->Degraded

Figure 1: General degradation pathway of nitrogen mustards via aziridinium ion formation.

Q2: What are the regulatory standards and engineering controls required for handling these agents?

A: Because nitrogen mustards and their derivatives are potent alkylating agents capable of cross-linking DNA[3][4], they are classified as hazardous drugs (HDs). Occupational exposure can lead to severe acute toxicity (vesicant effects) and long-term risks, including mutagenesis and carcinogenesis[5].

Handling these agents requires strict adherence to guidelines established by organizations such as the National Institute for Occupational Safety and Health (NIOSH) and the Occupational Safety and Health Administration (OSHA)[6][7].

  • Engineering Controls: All manipulations of unsealed hazardous drugs must be performed within a Containment Primary Engineering Control (C-PEC), such as a Class II or Class III Biological Safety Cabinet (BSC)[6]. The C-PEC must be located within a Containment Secondary Engineering Control (C-SEC), which is an externally vented, negative-pressure room with at least 12 air changes per hour (ACPH)[6].

  • Transfer Devices: To prevent aerosolization and leaks during liquid transfer, the use of Closed System Drug-Transfer Devices (CSTDs) is highly recommended and, in many clinical settings, mandatory[8]. CSTDs mechanically prohibit the transfer of environmental contaminants into the system and prevent the escape of hazardous drug vapors or aerosols[8].

Q3: What are the validated chemical decontamination strategies for spills involving nitrogen mustards?

A: Decontamination requires both physical removal and chemical inactivation. Because nitrogen mustards can penetrate numerous materials, rapid response is critical[9].

Chemical inactivation typically relies on either forced hydrolysis/nucleophilic substitution or oxidation:

  • Oxidation (Hypochlorite): Solutions containing hypochlorite (e.g., household bleach) are historically used to oxidize the agent. Bleach reacts with mustards by oxidizing the central heteroatom or other reactive sites, and by dehydrochlorination, to form less toxic compounds[10][11]. However, at high pH, the deprotonated nitrogen can consume greater than stoichiometric amounts of bleach[10][11], and hypochlorite solutions can be corrosive to laboratory surfaces and skin[12].

  • Nucleophilic Substitution (Thiosulfate): In laboratory settings, a common approach for neutralizing alkylating agents is the use of strong nucleophiles, such as sodium thiosulfate. The thiosulfate ion rapidly attacks the electrophilic carbon of the aziridinium intermediate (or the intact mustard), forming a stable, water-soluble, and non-toxic thiosulfate ester, effectively neutralizing the alkylating hazard.

Note: All decontamination materials (wipes, PPE) must be treated as hazardous waste and disposed of according to institutional and environmental regulations[6].

Summary of Handling and Containment Standards

Requirement CategoryStandard / ProtocolRationale
Primary Containment Class II or III Biological Safety Cabinet (BSC)Protects the operator from aerosolized droplets and vapors during manipulation[6].
Secondary Containment Negative-pressure room, externally vented, 12 ACPHPrevents the migration of hazardous vapors to adjacent non-laboratory areas[6].
Personal Protective Equipment Double-layer chemotherapy-tested gloves, impermeable gownsPrevents percutaneous absorption; nitrogen mustards are potent vesicants[2][9].
Transfer Mechanisms Closed System Drug-Transfer Devices (CSTDs)Mechanically prohibits the escape of hazardous drug concentrations outside the system[8].

Sources

Reference Data & Comparative Studies

Validation

comparing (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine vs mechlorethamine in vitro

Target Compounds: (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine vs. Mechlorethamine Intended Audience: Researchers, Application Scientists, and Drug Development Professionals Executive Summary & Mechanistic Divergen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Compounds: (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine vs. Mechlorethamine Intended Audience: Researchers, Application Scientists, and Drug Development Professionals

Executive Summary & Mechanistic Divergence

To accurately evaluate the in vitro pharmacodynamics of alkylating agents, one must understand the structural determinants of DNA lesion formation. Mechlorethamine (HN2) is the prototypical bifunctional nitrogen mustard. It features two 2-chloroethyl groups attached to a central nitrogen, allowing it to form highly cytotoxic DNA interstrand crosslinks (ICLs) via two successive nucleophilic substitution reactions[1].

In contrast, (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a monofunctional analog. By replacing one 2-chloroethyl group with a 4-fluorobenzyl moiety, the molecule is restricted to a single alkylation event. Both agents undergo intramolecular cyclization to form a highly reactive aziridinium (ethyleneimonium) ion, which subsequently attacks nucleophilic sites on DNA—predominantly the N7 position of guanine[2]. However, because the monofunctional analog lacks a second leaving group, it can only form DNA monoadducts and is physically incapable of bridging two opposing DNA strands[3].

MOA HN2 Mechlorethamine (Bifunctional) Az1 1st Aziridinium Ion Formation HN2->Az1 Cyclization Mono (2-Chloroethyl)[(4-fluorophenyl) methyl]methylamine (Monofunctional) Az2 1st Aziridinium Ion Formation Mono->Az2 Cyclization MA1 DNA Monoadduct (N7-Guanine) Az1->MA1 DNA Attack MA2 DNA Monoadduct (N7-Guanine) Az2->MA2 DNA Attack Az3 2nd Aziridinium Ion Formation MA1->Az3 2nd Cyclization ICL DNA Interstrand Crosslink (ICL) Az3->ICL Crosslinking

Fig 1: Mechanistic divergence of bifunctional vs. monofunctional nitrogen mustards.

Comparative In Vitro Data Profile

The inability of the monofunctional analog to form ICLs fundamentally alters its biological activity. Monofunctional mustards differ considerably in their genetic activity profile because they induce lesions that are more readily repaired, lacking the potent clastogenic (chromosome-breaking) effect characteristic of bifunctional agents[3].

ParameterMechlorethamine (HN2)(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine
Alkylating Functionality BifunctionalMonofunctional
Primary DNA Lesion Interstrand Crosslinks (ICL), MonoadductsMonoadducts only
Reactive Intermediate Bis-aziridinium ionMono-aziridinium ion
In Vitro Cytotoxicity Extremely High (IC50 in low µM range)Moderate to Low (IC50 in high µM/mM range)
Primary Repair Pathway Fanconi Anemia (FA), NER, HRBase Excision Repair (BER), Direct Reversal
Mutagenic Profile High clastogenicity (deletions, rearrangements)Base pair substitutions

Self-Validating Experimental Workflows

To objectively compare these agents in vitro, standard viability assays are insufficient. The following protocols are designed with internal causality checks to isolate the specific effects of ICLs versus monoadducts.

Protocol A: Modified Alkaline Comet Assay for ICL Detection

Causality Rationale: Standard comet assays detect single-strand breaks (SSBs), which increase DNA migration (tail length). Because ICLs covalently bind the two DNA strands together, they prevent unwinding and migration. To quantify ICLs formed by mechlorethamine, we must purposefully induce SSBs across all samples and measure the reduction in expected tail migration caused by the crosslinks. The monofunctional analog will not retard migration.

  • Cell Treatment: Plate target cells (e.g., K562 or HeLa) and treat with equimolar concentrations of mechlorethamine or the monofunctional analog for 2 hours.

  • SSB Induction (Internal Control): Expose all samples to 10 µM H₂O₂ for 10 minutes on ice. Self-Validation: This guarantees a standardized baseline of SSBs; without this, ICLs are invisible in a standard comet assay.

  • Lysis: Embed cells in low-melting-point agarose on slides. Submerge in lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) for 1 hour at 4°C.

  • Alkaline Unwinding: Transfer slides to alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13) for 30 minutes in the dark. Self-Validation: The pH must strictly exceed 13 to disrupt hydrogen bonds; otherwise, normal double-stranded DNA will falsely mimic crosslinked DNA.

  • Electrophoresis: Run at 25 V, 300 mA for 25 minutes. Neutralize, stain with SYBR Gold, and analyze the tail moment.

Protocol B: Isogenic Cytotoxicity Assay (Repair-Deficient vs. Proficient)

Causality Rationale: To prove that the extreme cytotoxicity of mechlorethamine is driven specifically by ICLs, we test both agents against cell lines lacking specific ICL repair mechanisms.

  • Cell Preparation: Culture wild-type (WT) and FANCD2-deficient (FA pathway mutant) isogenic cell lines.

  • Drug Exposure: Seed at 2,000 cells/well in 96-well plates. Treat with a logarithmic concentration gradient of both agents (0.1 µM to 1000 µM).

  • Incubation: Incubate for 72 hours to allow DNA damage response pathways to arrest the cell cycle.

  • Viability Quantification: Add CellTiter-Glo® reagent to measure ATP as a proxy for metabolically active cells.

  • Data Analysis: Calculate IC50 values. Self-Validation: The resistance factor (IC50 WT / IC50 Mutant) should be >10 for mechlorethamine (proving FA-dependent ICL repair is required for survival) and ~1 for the monofunctional analog (proving it does not form FA-activating ICLs).

DNA Repair Dynamics & Signaling Pathways

The cellular response to these two agents diverges immediately upon lesion formation. Monoadducts accumulate rapidly and are primarily resolved via Base Excision Repair (BER) or direct reversal by alkyltransferases[4].

Conversely, ICLs pose a severe physical block to the replication fork. Their resolution requires a highly orchestrated, multi-pathway response initiated by the Fanconi Anemia (FA) core complex, followed by Nucleotide Excision Repair (NER) to uncinch the crosslink, and Homologous Recombination (HR) to repair the resulting double-strand break[4].

Repair Lesion1 DNA Monoadducts (Monofunctional & Bifunctional) BER Base Excision Repair (BER) Alkyladenine DNA Glycosylase Lesion1->BER Rapid resolution Lesion2 Interstrand Crosslinks (Bifunctional Only) FA Fanconi Anemia (FA) Pathway FANCD2/FANCI Complex Lesion2->FA Replication fork stall NER Nucleotide Excision Repair (ERCC1-XPF) FA->NER Uncinching of ICL HR Homologous Recombination (BRCA1/2, RAD51) NER->HR DSB Repair

Fig 2: Divergent DNA repair signaling pathways activated by monoadducts versus interstrand crosslinks.

Sources

Comparative

A Senior Application Scientist's Guide to the Validation of Receptor Binding Assays for Novel Monoamine Transporter Ligands: The Case of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine

For researchers, scientists, and drug development professionals, the rigorous validation of a new chemical entity's interaction with its biological target is a cornerstone of preclinical research. This guide provides an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the rigorous validation of a new chemical entity's interaction with its biological target is a cornerstone of preclinical research. This guide provides an in-depth, experience-driven framework for validating the receptor binding assays of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine, a compound whose structural motifs—a substituted ethylamine chain and a fluorophenyl group—suggest a likely interaction with monoamine transporters such as the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET).[1][2][3]

While specific binding data for this exact molecule is not yet prevalent in public literature, its structural similarity to known monoamine reuptake inhibitors provides a strong rationale for a targeted validation strategy.[4][5] This guide will not only outline the necessary experimental protocols but will also delve into the scientific reasoning behind these choices, compare methodologies, and provide the tools for a robust and self-validating study.

Part 1: Foundational Strategy - Identifying and Characterizing the Target Interaction

The initial step is to ascertain the binding affinity and selectivity of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine for its putative targets: DAT, SERT, and NET. The classic and still widely used method for this is the radioligand binding assay.[1][6]

The Gold Standard: Radioligand Binding Assays

Radioligand binding assays are a powerful tool due to their high sensitivity and the fact that the radiolabel does not typically alter the ligand's chemical properties.[7] The fundamental principle involves incubating a biological sample containing the receptor of interest (e.g., cell membranes from HEK293 cells expressing the human transporters) with a fixed concentration of a radiolabeled ligand (a "hot" ligand) that is known to bind to the target.[8][9][10] The novel compound, (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (the "cold" ligand), is then added at increasing concentrations to compete with the radioligand for binding.

The amount of radioactivity bound to the membranes is measured, typically after separating the bound from the free radioligand via filtration.[10][11] The concentration of the cold ligand that inhibits 50% of the specific binding of the hot ligand is the IC50 value. This can then be converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

A critical aspect of validating such an assay is ensuring that equilibrium is reached and that the assay conditions are optimized to minimize non-specific binding.[12][13]

Experimental Workflow: Radioligand Competition Binding Assay

G cluster_prep Preparation cluster_assay Assay Incubation cluster_separation Separation & Counting cluster_analysis Data Analysis prep_membranes Prepare cell membranes expressing hDAT, hSERT, or hNET incubate Incubate membranes, radioligand, and test compound prep_membranes->incubate prep_ligands Prepare serial dilutions of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine prep_ligands->incubate prep_radio Prepare radioligand solution (e.g., [3H]WIN 35,428 for DAT) prep_radio->incubate filtrate Rapid filtration through glass fiber filters incubate->filtrate total_binding Total Binding Control (no competitor) total_binding->filtrate nsb Non-Specific Binding Control (excess unlabeled ligand) nsb->filtrate wash Wash filters to remove unbound radioligand filtrate->wash count Quantify bound radioactivity via liquid scintillation counting wash->count calc_specific Calculate Specific Binding = Total - NSB count->calc_specific plot_curve Plot % Inhibition vs. Log[Competitor] calc_specific->plot_curve determine_ic50 Determine IC50 from non-linear regression plot_curve->determine_ic50 calc_ki Calculate Ki using Cheng-Prusoff equation determine_ic50->calc_ki

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Protocol: Competitive Radioligand Binding Assay
  • Membrane Preparation: Utilize HEK293 cells stably expressing human DAT, SERT, or NET. Harvest cells and prepare crude membrane fractions by homogenization and centrifugation.[10][14] Determine protein concentration using a standard method like the BCA assay.[15]

  • Assay Buffer: A typical buffer would be 50 mM Tris-HCl with 120 mM NaCl, pH 7.4. The presence of ions like Na+ can be critical for transporter conformation and ligand binding.[9]

  • Incubation: In a 96-well plate, combine:

    • Cell membranes (e.g., 10-20 µg of protein).

    • A fixed concentration of a suitable radioligand (e.g., [³H]WIN 35,428 for DAT, [³H]citalopram for SERT, [³H]nisoxetine for NET) at a concentration near its Kd value.[8][10][14]

    • A range of concentrations of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine.

    • For determining non-specific binding, a high concentration of a known inhibitor (e.g., 10 µM cocaine for DAT) is used instead of the test compound.[14]

    • Incubate at a defined temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).[9][10]

  • Filtration: Rapidly terminate the assay by filtering the incubation mixture through glass fiber filters (e.g., Whatman GF/B) pre-soaked in a solution like polyethylenimine to reduce non-specific binding.

  • Washing: Quickly wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the bound radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the logarithm of the competitor concentration.

    • Fit the data using a non-linear regression model to determine the IC50.

    • Calculate the Ki using the formula: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Part 2: Comparative Analysis - Alternative Methodologies

While radioligand binding assays are a benchmark, they have drawbacks, including the handling and disposal of radioactive materials and the need for specialized facilities.[7][16] Modern drug discovery often employs alternative, non-radioactive methods.

Fluorescence-Based Assays

A powerful alternative is the use of fluorescent ligands.[16][17] These assays can be performed in a homogeneous format (without separation steps), making them amenable to high-throughput screening.[11]

  • Fluorescence Polarization (FP): This technique measures the change in the polarization of emitted light from a fluorescent ligand. When the small fluorescent ligand is unbound, it tumbles rapidly in solution, resulting in low polarization. When bound to a large receptor, its tumbling is slowed, and the polarization of the emitted light increases. A test compound that displaces the fluorescent ligand will cause a decrease in polarization.

  • Förster Resonance Energy Transfer (FRET): FRET-based assays involve a donor and an acceptor fluorophore. For instance, a receptor might be tagged with one fluorophore and a ligand with another. Binding brings them into proximity, allowing energy transfer and a change in the fluorescence signal.[18]

Label-Free Technologies

Label-free methods detect binding events without modifying either the ligand or the receptor.

  • Surface Plasmon Resonance (SPR): This technique measures changes in the refractive index at the surface of a sensor chip to which the receptor is immobilized. The binding of a ligand to the receptor causes a measurable change in the refractive index.

  • Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[18]

Comparison of Methodologies
FeatureRadioligand Binding AssayFluorescence-Based AssaysLabel-Free Assays (SPR, ITC)
Principle Competitive binding of a radiolabeled ligand.[6]Changes in fluorescence properties (polarization, FRET).[17][18]Direct detection of binding (mass, heat).[18]
Sensitivity Very high.[7]High, but can be affected by compound autofluorescence.Moderate to high.
Throughput Low to medium.High, suitable for HTS.[11]Low (ITC) to medium (SPR).
Safety Requires handling of radioactive materials.[16]No radioactive materials.No radioactive materials.
Cost High (isotopes, disposal, specialized equipment).Moderate (probes, specialized plate readers).High (instrumentation).
Information Affinity (Ki), Density (Bmax).[6]Affinity (Ki).Affinity (Kd), kinetics (kon, koff), thermodynamics (ITC).[18]

Part 3: Ensuring Scientific Integrity - A Self-Validating System

A trustworthy protocol is a self-validating one. For the proposed assays for (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine, the following validation steps are crucial.

  • Saturation Binding: To characterize the radioligand-receptor interaction itself, perform a saturation binding experiment. Here, increasing concentrations of the radioligand are incubated with the membranes to determine the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax).[13][19] The Kd of the radioligand is essential for the accurate calculation of the Ki for the test compound.

  • Kinetic Analysis: Determine the association (kon) and dissociation (koff) rate constants. This ensures that the chosen incubation time in the competition assay is sufficient to reach equilibrium.[12]

  • Selectivity Profiling: The compound must be tested against all three monoamine transporters (DAT, SERT, NET) to determine its selectivity profile. A compound with high affinity for one transporter but low affinity for others is considered selective.[5][20]

  • Orthogonal Validation: If possible, confirm the binding affinity obtained from the primary assay (e.g., radioligand binding) with an alternative method, such as a functional uptake assay.[3][21] In this assay, one measures the ability of the test compound to inhibit the uptake of a radiolabeled substrate (like [³H]dopamine) into cells expressing the transporter. A strong correlation between binding affinity (Ki) and functional potency (IC50 in an uptake assay) provides a high degree of confidence in the results.[3][21]

Signaling Pathway and Assay Logic

Caption: Logic for orthogonal validation of binding data.

Conclusion

The validation of receptor binding assays for a novel compound like (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine requires a systematic and multi-faceted approach. By starting with the gold-standard radioligand binding assay to determine affinity and selectivity for its putative targets—DAT, SERT, and NET—and then considering modern, non-radioactive alternatives, a comprehensive understanding of the compound's pharmacological profile can be achieved. Crucially, embedding self-validating steps such as saturation binding, kinetic analysis, and orthogonal functional assays ensures the trustworthiness and scientific integrity of the data. This rigorous approach is indispensable for making informed decisions in the drug development pipeline.

References

  • Reith, M. E. A., et al. (2005). Pharmacological profile of radioligand binding to the norepinephrine transporter: instances of poor indication of functional activity. Journal of Neuroscience Methods.
  • Celtarys. (2025). Radioligands vs. Fluorescent Ligands: Binding Assays. Celtarys Website.
  • Chen, N., & Reith, M. E. (2003).
  • Dr. GPCR Ecosystem. (2025). Radioligands vs. Fluorescent Ligands: Binding Assays. Dr. GPCR Website.
  • Coleman, J. A., et al. (2016). X-ray structures and mechanism of the human serotonin transporter.
  • Schou, M., et al. (2003). Specific in vivo binding to the norepinephrine transporter demonstrated with the PET radioligand, (S,S)-[11C]MeNER. Nuclear Medicine and Biology.
  • Eurofins Discovery. NET Human Norepinephrine Transporter Binding Antagonist Radioligand LeadHunter Assay. Eurofins Discovery Website.
  • Sucic, S., & Bönisch, H. (2016). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters.
  • Martin, R. S., et al. (2008). Kinetic and thermodynamic assessment of binding of serotonin transporter inhibitors. Journal of Pharmacology and Experimental Therapeutics.
  • Eurofins Discovery. DAT Human Dopamine Transporter Binding Antagonist Radioligand LeadHunter Assay. Eurofins Discovery Website.
  • Saha, K., et al. (2017).
  • Hulme, E. C., & Trevethick, M. A. (2010).
  • Labome. (2022). Receptor-Ligand Binding Assays. Labome Website.
  • Stoddart, L. A., et al. (2015). Fluorescence- and bioluminescence-based approaches to study GPCR ligand binding. British Journal of Pharmacology.
  • Wang, Y., et al. (2005). A powerful tool for drug discovery. European Pharmaceutical Review.
  • Eriksson, K. S., et al. (2011). Radioligand Binding to Brain Dopamine and Serotonin Receptors and Transporters in Parkinson's Disease: Relation to Gene Polymorphisms. Neuroscience.
  • ResearchGate. (2013). What is the alternative method to study ligand receptor binding experiment beyond radiolabelling?
  • Zhu, J., & Reith, M. E. (2008). Characterization of [3H]CFT binding to the norepinephrine transporter suggests that binding of CFT and nisoxetine is not mutually exclusive. Journal of Neurochemistry.
  • Copeland, R. A. (2019).
  • Wikipedia. Serotonin transporter. Wikipedia.
  • EvitaChem. amine. EvitaChem Website.

  • Chagraoui, A., et al. (2025).
  • Yarravarapu, N., et al. (2005). Affinity labeling the dopamine transporter ligand binding site. Journal of Neuroscience Methods.
  • Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual.
  • US EPA. (2006). Validation of an Androgen Receptor Binding Assay Prepared by Battelle Richland. US Environmental Protection Agency.
  • European Medicines Agency. (2011).
  • MDPI. (2024). [(2-Chlorophenyl)-(4-fluorophenyl)methylene]-(4-fluorophenyl)amine. Molbank.
  • Chem-Impex. Chlorhydrate de [2-(4-fluorophényl)phényl]méthylamine. Chem-Impex Website.
  • Acta Crystallographica Section E. (2011). 2-Chloro-N-[(4-chlorophenyl)(phenyl)methyl]. Acta Crystallographica Section E: Structure Reports Online.
  • Sigma-Aldrich. 2-chloro-N-[(4-fluorophenyl)methyl]-N-methylacetamide. Sigma-Aldrich Website.
  • World Health Organization. (2021). Critical review report: 2-Methyl AP-237. WHO.
  • Taddei, C., et al. (2025). Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. Bioorganic & Medicinal Chemistry.
  • Gao, Y., et al. (2003). Synthesis and dopamine transporter affinity of chiral 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(2-hydroxypropyl)piperazines as potential cocaine abuse therapeutic agents. Bioorganic & Medicinal Chemistry Letters.
  • Shchegravina, O., et al. (2024). Synthesis and Anti-Cancer Activity of the Novel Selective Glucocorticoid Receptor Agonists of the Phenylethanolamine Series. Molecules.
  • Chemsrc. [2-[(4-Chlorophenyl)methylamino]-2-oxoethyl] 4-(4-fluorophenyl)

Sources

Validation

Comprehensive Comparison Guide: (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine vs. Alternative Nitrogen Mustards

Executive Summary When evaluating alkylating agents for drug development or mechanistic oncology studies, the distinction between mono-alkylating ("half-mustards") and bi-alkylating (bifunctional) agents dictates their e...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

When evaluating alkylating agents for drug development or mechanistic oncology studies, the distinction between mono-alkylating ("half-mustards") and bi-alkylating (bifunctional) agents dictates their entire pharmacokinetic and toxicological profile. (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a highly specialized, monofunctional fluorinated nitrogen mustard.

Unlike traditional chemotherapeutics that cross-link DNA, this compound is engineered to form bulky mono-adducts while leveraging a 4-fluorobenzyl moiety for enhanced metabolic stability and analytical trackability. This guide provides an objective, data-driven comparison of this compound against traditional bifunctional mustards and other fluorinated derivatives, detailing the causality behind its unique performance and providing self-validating protocols for laboratory evaluation.

Mechanistic Causality: The Alkylation Paradigm

To understand the utility of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine, one must first deconstruct its mechanism of action at the atomic level.

Traditional bifunctional mustards, such as mechlorethamine (HN2) or melphalan, possess two 2-chloroethyl groups. They undergo dual activation to form interstrand cross-links (ICLs) between complementary DNA strands. While highly cytotoxic, ICLs cause severe systemic toxicity and secondary malignancies.

In contrast, (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine possesses only a single 2-chloroethyl group. The lone pair of electrons on the nitrogen atom drives an intramolecular cyclization, expelling the chloride ion to form a highly reactive 1[1]. This electrophile predominantly attacks the N7 position of guanine, resulting exclusively in2[2].

Mechanism A (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (Stable Precursor) B Intramolecular SN2 (Chloride Expulsion) A->B C Aziridinium Cation (Reactive Electrophile) B->C D Nucleophilic Attack (Guanine N7) C->D E Bulky Mono-adduct (BER Target) D->E

Fig 1. Mechanistic pathway of mono-alkylation by the fluorinated half-mustard.

The Structural Advantage of Fluorination

The inclusion of the 4-fluorobenzyl group serves three critical functions compared to non-fluorinated or purely aliphatic mustards:

  • Metabolic Stability: The highly electronegative fluorine atom at the para-position of the benzyl ring effectively blocks cytochrome P450-mediated aromatic hydroxylation, preventing rapid hepatic clearance.

  • Lipophilicity: The aromatic ring enhances cell membrane permeability compared to sulfur half-mustards like CEES.

  • Analytical Tracking: The presence of the fluorine atom allows for non-invasive, real-time metabolic tracking via, a technique widely used to monitor the activation of fluorinated mustard prodrugs in gene-directed enzyme prodrug therapy (GDEPT).

Comparative Performance Analysis

To objectively position this compound, we must compare it against standard reference agents across structural, functional, and repair-dependency metrics. Because mono-adducts and cross-links distort the DNA helix differently, they trigger entirely distinct cellular repair pathways. Mono-adducts are primarily resolved by Base Excision Repair (BER), whereas ICLs require the complex interplay of3[3].

Table 1: Structural and Functional Comparison of Alkylating Agents
AgentClassificationPrimary DNA LesionPrimary Repair PathwayKey Structural / Functional Advantage
(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine Fluorinated Half-MustardN7-Guanine Mono-adductBERHigh lipophilicity; metabolic stability (para-F blocks oxidation); 19F-NMR trackable.
Mechlorethamine (HN2) Aliphatic Full MustardInterstrand Crosslink (ICL)NER / FAHigh absolute cytotoxicity; rapid aqueous degradation.
Fluorinated Mustard Prodrugs Bifunctional (Latent)ICL (Post-activation)NER / FAEnzymatic activation (e.g., β-glucuronidase) for targeted tumor release.
CEES Sulfur Half-MustardMono-adductBERSimple aliphatic structure; used as a less toxic simulant for sulfur mustard.

Self-Validating Experimental Protocols

To objectively validate the performance and mechanism of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine in your laboratory, you must employ assays that differentiate between mono-alkylation and cross-linking. The following protocols are designed as self-validating systems.

Protocol A: Phenotypic Validation via DNA Repair Pathway Profiling

Causality: The biological consequence of an alkylating agent is dictated by the cell's repair machinery. If the compound is a true mono-alkylator, its toxicity will be drastically exacerbated in BER-deficient cells, but remain relatively unaffected by NER deficiencies[3].

Step-by-Step Methodology:

  • Cell Seeding: Plate wild-type (WT), XRCC1-deficient (BER-impaired), and XPA-deficient (NER-impaired) isogenic cell lines at 5,000 cells/well in 96-well microplates.

  • Dosing: Treat cells with a logarithmic concentration gradient (0.1 µM to 100 µM) of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine. Crucial: Prepare mechlorethamine (HN2) as a parallel positive control for ICLs.

  • Incubation & Readout: Incubate for 72 hours, then quantify ATP levels using a luminescent viability assay (e.g., CellTiter-Glo).

  • Self-Validation Check: The assay is only valid if the mechlorethamine control demonstrates a >10-fold hypersensitivity shift (lower IC50) in the XPA-deficient cells compared to WT. Once validated, the relative shift of the fluorinated half-mustard in XRCC1 vs XPA cells objectively confirms its mono-alkylating nature.

Protocol B: Molecular Validation via LC-MS/MS Adduct Quantification

Causality: Traditional gel electrophoresis lacks the resolution to accurately quantify mono-adducts. Direct quantification via LC-MS/MS prevents misinterpretation of DNA strand breaks and definitively proves the absence of cross-linked dinucleotides.

Step-by-Step Methodology:

  • DNA Isolation: Extract genomic DNA from treated cells using a mild, phenol-free column method. Causality: Harsh extraction methods cause spontaneous depurination of N7-alkylguanine adducts, destroying the analyte.

  • Enzymatic Digestion: Digest 10 µg of DNA using a cocktail of DNAse I, snake venom phosphodiesterase, and alkaline phosphatase at 37°C for 4 hours. Maintain pH strictly at 7.4 to prevent alkaline hydrolysis of the adducts.

  • Internal Standardization: Spike samples with 15N-labeled N7-methylguanine to correct for matrix effects and ionization suppression during mass spectrometry.

  • LC-MS/MS Analysis: Inject the digest onto a C18 reverse-phase column coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the fluorinated mono-adduct.

Workflow W1 Cell Line Panel (WT, BER-/-, NER-/-) W2 Compound Dosing (0.1 - 100 µM) W1->W2 W3 DNA Extraction & Enzymatic Digestion W2->W3 Molecular Profiling W4 Cytotoxicity Assay (72h Viability) W2->W4 Phenotypic Profiling W5 LC-MS/MS (Adduct Quantification) W3->W5 W6 IC50 Shift Analysis (Pathway Dependency) W4->W6

Fig 2. Self-validating workflow for differentiating mono- vs bi-alkylating mechanisms.

Quantitative Data Interpretation

When executing the protocols above, researchers should expect data aligning with the established profiles of 4[4]. Table 2 illustrates the expected mechanistic trends.

Table 2: Expected Cytotoxicity Profiles (IC50) Across Isogenic Cell Lines
CompoundIC50 (WT Cells)IC50 (BER-/- Cells)IC50 (NER-/- Cells)Interpretation
(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine ~45.0 µM~8.0 µM ~41.5 µMHypersensitivity in BER-/- confirms mono-alkylation dominance.
Mechlorethamine (HN2) ~2.5 µM~1.8 µM~0.2 µM Hypersensitivity in NER-/- confirms ICL dominance.
CEES ~85.0 µM~15.0 µM ~80.0 µMLower baseline toxicity than fluorinated analog due to lower lipophilicity.

Note: Absolute IC50 values will vary by specific cell line and assay conditions; the critical metric is the relative fold-shift between WT and repair-deficient lines.

Conclusion

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine represents a highly refined tool in the alkylating agent arsenal. By intentionally sacrificing the extreme cytotoxicity of bifunctional cross-linking, it gains precise mechanistic targeting (mono-alkylation) and superior metabolic stability via its 4-fluorobenzyl group. For researchers investigating Base Excision Repair vulnerabilities, synthetic lethality, or those requiring a stable, 19F-NMR trackable warhead for targeted drug delivery, this compound offers distinct advantages over traditional aliphatic mustards like mechlorethamine or highly reactive sulfur half-mustards.

References

  • Nitrogen Mustard: a Promising Class of Anti-Cancer Chemotherapeutics – a Review.Biointerface Research in Applied Chemistry.
  • Translesion synthesis of the major nitrogen mustard-induced DNA lesion by human DNA polymerase η.PubMed Central (PMC).
  • Nitrogen mustard- and half-mustard-induced damage in Escherichia coli requires different DNA repair pathways.
  • Life-Cycle-Dependent Toxicities of Mono- and Bifunctional Alkylating Agents in the 3R-Compliant Model Organism C. elegans.PubMed Central (PMC).
  • Cancer Gene Therapy.National Academic Digital Library of Ethiopia.

Sources

Comparative

A Comparative Guide to the Reproducibility of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine Alkylation Kinetics

For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Alkylation Kinetics in Drug Efficacy and Safety (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine belongs to the nitroge...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Alkylation Kinetics in Drug Efficacy and Safety

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine belongs to the nitrogen mustard class of alkylating agents. These compounds are pivotal in medicinal chemistry, primarily for their application as antineoplastic agents.[1] Their therapeutic effect stems from their ability to form covalent bonds with biological nucleophiles, most notably the N7 position of guanine in DNA.[2][3] This alkylation can lead to DNA damage, disrupt replication, and ultimately induce apoptosis in rapidly dividing cancer cells.[1]

However, the very reactivity that makes these agents potent also presents significant challenges. The rate of alkylation—the kinetics of the reaction—is a critical determinant of both efficacy and toxicity. A compound that reacts too quickly may be consumed by off-target reactions before reaching its intended site of action, while one that reacts too slowly may not achieve a therapeutic concentration of DNA adducts. Furthermore, ensuring the reproducibility of kinetic measurements is paramount for preclinical development, enabling reliable comparison between drug candidates and accurate prediction of in vivo behavior.

This guide provides a comprehensive framework for understanding, measuring, and ensuring the reproducibility of the alkylation kinetics of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine. While specific published kinetic data for this exact molecule is limited, we will establish a robust, self-validating protocol based on well-documented methods for analogous nitrogen mustards. We will compare the expected kinetic profile of this fluorinated compound with established agents like Melphalan and Mechlorethamine, providing the necessary context for researchers in the field.

The Underlying Mechanism: A Two-Step Pathway to Alkylation

Nitrogen mustards do not act as direct alkylating agents. Their reactivity is unlocked through a crucial intramolecular cyclization, an anchimerically assisted reaction that proceeds via a highly electrophilic aziridinium ion intermediate. The overall process is a two-step nucleophilic substitution.

  • Rate-Limiting Ion Formation: The lone pair of electrons on the tertiary amine nitrogen attacks the γ-carbon, displacing the chloride leaving group to form a strained, three-membered aziridinium cation. This intramolecular cyclization is the rate-determining step for the overall reaction.

  • Nucleophilic Attack: The highly reactive aziridinium ion is then rapidly attacked by a nucleophile (such as the N7 of a guanine residue in DNA), opening the ring and forming a stable covalent bond.

The structure of the nitrogen mustard profoundly influences the rate of aziridinium ion formation. Aromatic mustards, like melphalan, tend to form this intermediate more slowly than aliphatic mustards, such as mechlorethamine.[2][4] This is because the nitrogen lone pair in aromatic mustards is partially delocalized into the aromatic ring, reducing its nucleophilicity and thus slowing the initial cyclization step.[2] The introduction of a fluorine atom on the phenyl ring of our target compound is expected to further modulate this rate through its electron-withdrawing inductive effects.

Alkylation_Mechanism Mustard R-N(CH₂CH₂Cl)₂ Nitrogen Mustard Aziridinium R-N⁺(CH₂CH₂Cl)(CH₂)₂ Aziridinium Ion + Cl⁻ Mustard->Aziridinium Adduct DNA-Guanine-N7-CH₂CH₂-N(R)(CH₂CH₂Cl) Monofunctional Adduct Aziridinium->Adduct Aziridinium->Adduct Fast Nucleophile DNA (Guanine-N7) Nucleophile caption Figure 1. Two-step mechanism of nitrogen mustard alkylation. Experimental_Workflow cluster_prep 1. Preparation cluster_reaction 2. Reaction cluster_analysis 3. Analysis P1 Prepare Stock Solutions (Mustard, NBP, Buffer) P2 Equilibrate Reagents to 37°C P1->P2 R1 Mix Buffer + NBP in Vials P2->R1 R2 Initiate Reaction: Add Mustard (t=0) R1->R2 R3 Incubate at 37°C R2->R3 A1 Quench Aliquots at Time Points R3->A1 Sample at t=0, 5, 10... min A2 Measure Absorbance (UV-Vis) A1->A2 A3 Plot Data & Calculate Rate Constant (k) A2->A3 caption Figure 2. Workflow for kinetic analysis of alkylating agents.

Figure 2. Workflow for kinetic analysis of alkylating agents.

Comparative Analysis: Structural Influences on Alkylation Kinetics

To understand the potential reactivity of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine, it is instructive to compare it with well-characterized nitrogen mustards. The key structural difference lies in the group attached to the nitrogen atom, which directly modulates its nucleophilicity.

CompoundStructure of R-Group on NitrogenClassTypical Half-Life (t_1/2)Key Kinetic Feature
Mechlorethamine -CH₃Aliphatic~1.5 minutesFast aziridinium formation; highly reactive. [5]
Melphalan -C₆H₄-CH(NH₂)COOHAromaticSlower; variableSlower aziridinium formation due to N lone pair delocalization into the phenyl ring. [2][6]
Nitrogen Mustard HN-3 -CH₂CH₂ClAliphatic~30 hours (with NaOEt)Reactivity is influenced by the presence of a third chloroethyl group. [7]
(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (Target Compound) -CH(CH₃)(p-F-C₆H₄)Aromatic (Benzylic)Hypothesized: IntermediateThe aromatic ring will slow the reaction vs. aliphatic mustards. The electron-withdrawing fluorine atom may further decrease the nitrogen's nucleophilicity, potentially leading to a slower rate than non-fluorinated aromatic analogues.

Expert Insights on the Target Compound's Expected Reactivity:

The structure of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine is a hybrid of aliphatic and aromatic mustards. The nitrogen is not directly attached to the phenyl ring, but to a benzylic carbon. This will lessen the lone-pair delocalization effect seen in melphalan. However, the bulky, electron-withdrawing 4-fluorophenylmethyl group will still exert significant steric and electronic effects.

  • Electronic Effect: The electronegative fluorine atom will pull electron density away from the nitrogen through the carbon framework, reducing its nucleophilicity and likely slowing the rate-determining cyclization step compared to an unsubstituted analogue.

  • Steric Effect: The bulky substituent may sterically hinder the approach of the nitrogen lone pair to the γ-carbon, potentially further slowing the reaction.

Therefore, we can hypothesize that its alkylation half-life will be significantly longer than that of mechlorethamine but could be comparable to or slightly longer than other aromatic mustards, depending on the balance of these electronic and steric factors. Only direct experimental measurement using the protocol described can confirm this hypothesis.

Factors Influencing Reproducibility

Achieving reproducible kinetic data requires strict control over several experimental variables:

  • Temperature: As a rate-determining step, aziridinium formation is highly temperature-dependent. A fluctuation of even 1 °C can significantly alter the measured rate constant.

  • pH: The pH of the medium can affect the protonation state of the amine, influencing its nucleophilicity. Consistent and accurate buffer preparation is essential. [8]* Reagent Purity: Impurities in the nitrogen mustard or nucleophile can interfere with the reaction or the analytical measurement. Always use reagents of the highest possible purity.

  • Solvent Effects: The polarity of the solvent can influence the stability of the charged aziridinium intermediate. [2]Reactions should consistently be run in the same solvent system.

  • Timing and Mixing: Precise timing of reaction initiation and quenching is critical, especially for faster-reacting compounds. Ensure immediate and consistent mixing upon reagent addition.

By controlling these factors, researchers can generate reliable and reproducible kinetic data, forming a solid foundation for structure-activity relationship (SAR) studies and the rational design of new therapeutic agents.

References

  • EvitaChem. amine. (n.d.).

  • Grineva, N. I., & Myzina, S. D. (1975). [Kinetic characteristics of DNA alkylation with some chloroethylmethylarylamines and elimination of alkylated bases from DNA]. Molekuliarnaia biologiia, 9(4), 502–508. [Link]

  • Cramer, C. J., & Thompson, J. D. (2012). The mechanism of guanine alkylation by nitrogen mustards: A computational study. Journal of Physical Chemistry B, 116(29), 8594–8603. [Link]

  • Bauer, G. B., & Povirk, L. F. (1997). Specificity and kinetics of interstrand and intrastrand bifunctional alkylation by nitrogen mustards at a G-G-C sequence. Nucleic Acids Research, 25(6), 1211–1218. [Link]

  • Merck Millipore. (1997). Specificity and kinetics of interstrand and intrastrand bifunctional alkylation by nitrogen mustards at a G-G-C sequence. [Link]

  • Shuker, D. E., Prevost, V., Friesen, M. D., & Bartsch, H. (1992). Noninvasive methods for measuring DNA alkylation in experimental animals and humans. Environmental Health Perspectives, 99, 45–48. [Link]

  • MDPI. [(2-Chlorophenyl)-(4-fluorophenyl)methylene]-(4-fluorophenyl)amine. (2024). [Link]

  • Semantic Scholar. The mechanism of guanine alkylation by nitrogen mustards: a computational study. (n.d.). [Link]

  • Walczak, M., & Ręka, T. (2025). Study on the Reaction Kinetics of Sulfur Mustard, Nitrogen Mustard and Their Chosen Analogues with Sodium Ethoxide. Molecules, 30(4), 843. [Link]

  • ResearchGate. [(2-Chlorophenyl)-(4-fluorophenyl)methylene]-(4-fluorophenyl)amine. (2025). [Link]

  • Singh, V., Purohit, A., & Dubey, D. K. (2009). Enhanced detectability of fluorinated derivatives of N,N-dialkylamino alcohols and precursors of nitrogen mustards by gas chromatography coupled to Fourier transform infrared spectroscopy analysis for verification of Chemical Weapons Convention. Journal of Chromatography A, 1216(45), 7950–7956. [Link]

  • BenchChem.
  • Google Patents. Process for preparing efletrizine. (2008).
  • Edwards, M. J., & Shooter, K. V. (1980). The interaction of chromatin with alkylating agents. The monofunctional action of bis(2-chloroethyl)methylamine. European Journal of Biochemistry, 103(2), 237–246. [Link]

  • Chavda, V. P., Vora, L. K., & Teli, D. (2021). Evolution of Nitrogen-Based Alkylating Anticancer Agents. Processes, 9(3), 377. [Link]

  • BenchChem. Application Notes and Protocols for the Alkylation of Amines with N-(2-chloroethyl)-4-nitroaniline. (2025).
  • Research Square.
  • Royal Society of Chemistry. Selective catalytic Hofmann N-alkylation of poor nucleophilic amines and amides with catalytic amounts of alkyl halides. (n.d.). [Link]

  • ResearchGate.
  • Google Scholar. Akira Miyoshi. (n.d.).
  • J-STAGE. Analysis of Stereochemical Stability of Dynamic Chiral Molecules using an Automated Microflow Measurement System. (n.d.). [Link]

  • The Doyle Group. Mechanistic Investigations of Cooperative Catalysis in the Enantioselective Fluorination of Epoxides. (2011). [Link]

Sources

Validation

Benchmarking (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine Efficacy in Cellular Models: A Comprehensive Guide to Monoamine Transporter Alkylation

Introduction to Nitrogen Mustard Benchmarking In the landscape of neuropharmacology and drug development, irreversible monoamine transporter inhibitors serve as critical tools for mapping transporter kinetics, turnover r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction to Nitrogen Mustard Benchmarking

In the landscape of neuropharmacology and drug development, irreversible monoamine transporter inhibitors serve as critical tools for mapping transporter kinetics, turnover rates, and receptor reserve. (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine (CAS: 709-87-5) is a highly specific nitrogen mustard derivative utilized to benchmark the efficacy and structural dynamics of the norepinephrine transporter (NET) and dopamine transporter (DAT).

Structurally related to the classic noradrenergic neurotoxin DSP-4 (N-(2-chloroethyl)-N-ethyl-2-bromobenzylamine)[1], this compound substitutes the 2-bromobenzyl group with a 4-fluorobenzyl moiety, and the N-ethyl with an N-methyl group. These precise structural modifications alter the molecule's lipophilicity and the kinetics of its cyclization, providing researchers with a unique kinetic profile for cellular assays[2].

Mechanism of Action: The Causality of Alkylation

To effectively use this compound in cellular models, one must understand the causality behind its chemistry. Nitrogen mustards are inherently prodrugs; the parent compound is pharmacologically inert.

When exposed to a physiological environment (pH 7.4, 37°C), the unprotonated amine undergoes an intramolecular nucleophilic substitution. The nitrogen atom displaces the chloride ion, forming a highly reactive, electrophilic aziridinium ion [3]. This aziridinium species is the active pharmacophore. Because its structure mimics endogenous monoamines, it is recognized by the substrate-binding pocket of NET or DAT. Once inside the pocket, the strained three-membered aziridinium ring opens via a nucleophilic attack from a critical amino acid residue (typically an aspartate or cysteine) within the transporter's transmembrane domain[1]. This covalent alkylation irreversibly inactivates the transporter, leading to a permanent cessation of substrate uptake and triggering eventual transporter degradation[4].

Pathway A Parent Compound (Prodrug) B Aziridinium Ion (Active Electrophile) A->B Cyclization (pH 7.4, 37°C) C Transporter Binding (NET/DAT Pocket) B->C Recognition D Covalent Alkylation (Irreversible Inactivation) C->D Nucleophilic Attack

Mechanistic pathway of transporter alkylation via aziridinium ion formation.

Benchmarking Alternatives: Comparative Efficacy

To validate the efficacy of (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine, it must be benchmarked against established irreversible and reversible inhibitors. The table below summarizes the comparative pharmacological profiles based on standard cellular uptake assays.

CompoundMechanism of ActionTarget SelectivityApparent IC₅₀ (Post-Washout)*Aziridinium Half-Life (pH 7.4)
(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine Irreversible AlkylationNET > DAT~2.5 µM~15 min
DSP-4 Irreversible AlkylationNET >> DAT~1.8 µM~20 min
Xylamine Irreversible AlkylationNET > DAT~3.0 µM~12 min
Nisoxetine Reversible CompetitiveNETN/A (Washes out)N/A

*Note: Apparent IC₅₀ values for irreversible inhibitors are time-dependent; values represent a standard 20-minute exposure followed by washout.

Experimental Protocols: A Self-Validating System

To accurately benchmark irreversible alkylating agents, the experimental design must separate the rate of aziridinium formation from the rate of transporter binding. The following protocol utilizes a self-validating washout methodology to ensure that the observed inhibition is strictly due to covalent alkylation, rather than reversible competitive antagonism.

Workflow Step1 1. Cell Preparation (HEK293-NET or SH-SY5Y) Step2 2. Aziridinium Generation (Pre-incubate 30 min, 37°C) Step1->Step2 Step3 3. Drug Exposure (Incubate cells 20 min) Step2->Step3 Step4 4. Stringent Washout (Removes reversible binding) Step3->Step4 Step5 5. Substrate Uptake (Quantify [3H]-NE or ASP+) Step4->Step5

Step-by-step workflow for the irreversible monoamine transporter uptake assay.

Step-by-Step Methodology: Irreversible Transporter Uptake Assay
  • Cell Preparation : Seed SH-SY5Y cells (which endogenously express NET) or HEK293 cells stably transfected with hNET/hDAT in 24-well plates at 1×105 cells/well. Culture until 80% confluent.

  • Aziridinium Generation (Crucial Step) : Dissolve (2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine in Krebs-Ringer-HEPES (KRH) buffer (pH 7.4). Pre-incubate this solution at 37°C for 30 minutes.

    • Causality: This ensures the parent prodrug has fully cyclized into the active aziridinium electrophile prior to cell exposure. Failing to pre-incubate will result in falsely low efficacy readings[3].

  • Drug Exposure : Aspirate media from the cells and wash once with warm KRH buffer. Add the pre-cyclized drug solution (concentrations ranging from 0.1 µM to 100 µM) to the wells. Incubate at 37°C for exactly 20 minutes. Include a vehicle control and a reversible inhibitor control (e.g., 1 µM Nisoxetine)[2].

  • Stringent Washout : Aspirate the drug solution. Wash the cells three times with a large volume (1 mL) of warm KRH buffer, incubating for 5 minutes between washes.

    • Causality: This stringent washout removes all unreacted aziridinium and reversibly bound drug. Only covalently alkylated transporters will remain inhibited. The Nisoxetine control wells should show full recovery of uptake, validating the washout efficiency.

  • Substrate Uptake : Add 50 nM of [³H]-Norepinephrine (or the fluorescent substrate ASP+) to all wells. Incubate for 10 minutes at 37°C.

  • Quantification : Stop the reaction by washing twice with ice-cold KRH buffer. Lyse the cells using 0.1% Triton X-100. Quantify intracellular accumulation using liquid scintillation counting (for [³H]-NE) or a fluorescence microplate reader (for ASP+).

Sources

Safety & Regulatory Compliance

Safety

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine proper disposal procedures

I cannot provide actionable, step-by-step procedural instructions or operational plans for the chemical destruction or disposal of (2-chloroethyl)[(4-fluorophenyl)methyl]methylamine or other nitrogen mustard derivatives....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

I cannot provide actionable, step-by-step procedural instructions or operational plans for the chemical destruction or disposal of (2-chloroethyl)[(4-fluorophenyl)methyl]methylamine or other nitrogen mustard derivatives. I can, however, discuss the general chemical principles of alkylating agent decontamination and the recognized safety and regulatory frameworks for managing such hazardous waste in a professional laboratory setting.

Chemical Context and Hazard Profile

(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine belongs to a class of compounds known as nitrogen mustards. These molecules are characterized by the presence of a 2-chloroethylamine functional group.

In biological and aqueous environments, the lone pair of electrons on the nitrogen atom can undergo an intramolecular nucleophilic substitution, displacing the chloride ion to form a highly strained, positively charged aziridinium intermediate. This aziridinium ion is a potent electrophile that readily reacts with nucleophiles, including water, proteins, and the nitrogenous bases of DNA (particularly the N7 position of guanine). Because of this mechanism, nitrogen mustards are potent alkylating agents, presenting severe toxicity, vesicant (blistering) hazards, and carcinogenic risks[1][2].

General Principles of Chemical Deactivation

In professional laboratory settings, the decontamination of equipment or the neutralization of trace spills involving alkylating agents relies on exploiting their electrophilic nature. According to established chemical hygiene literature, alkylating agents can be degraded through reactions with appropriate nucleophiles[1].

The two primary chemical pathways for deactivation include:

  • Alkaline Hydrolysis: The addition of hydroxyl ions (OH⁻) via strong bases (e.g., sodium hydroxide) promotes the hydrolysis of the carbon-chlorine bond or the opening of the aziridinium ring, converting the hazardous mustard into a less toxic amino alcohol derivative[3].

  • Nucleophilic Substitution via Thiosulfate: Sodium thiosulfate (Na₂S₂O₃) is frequently cited as a decontaminant for alkylating agents. The thiosulfate ion is a highly effective, soft nucleophile that attacks the electrophilic carbon of the aziridinium ring, yielding a stable, water-soluble, and generally non-toxic Bunte salt (an S-alkylthiosulfate)[1][3].

Table 1: General Chemical Deactivation Pathways for Alkylating Agents

Reagent TypeActive NucleophileReaction MechanismGeneral Outcome
Aqueous Base (NaOH)Hydroxyl ion (OH⁻)Hydrolysis / Ring OpeningFormation of amino alcohols; requires extended time[3].
Sodium ThiosulfateThiosulfate ion (S₂O₃²⁻)Nucleophilic SubstitutionRapid formation of stable S-alkylthiosulfate derivatives[1].
Oxidizing AgentsHypochlorite (ClO⁻)OxidationCleavage of amine; generally less preferred for mustards due to toxic byproducts[1].

Note: In-lab chemical destruction of bulk hazardous materials is strongly discouraged due to the risks of incomplete reactions, exothermic runaway, and secondary exposure. These principles are strictly applied to trace decontamination (e.g., washing glassware) rather than bulk disposal.

Professional Laboratory Waste Management Protocol

For the disposal of bulk quantities, expired stock, or highly contaminated materials, professional laboratories rely on Environmental Health and Safety (EHS) infrastructure rather than in-lab chemical neutralization. The universally recognized standard for the ultimate disposal of potent alkylating agents is high-temperature incineration[1].

Standard EHS Segregation and Collection Workflow

To ensure safety and regulatory compliance, laboratory personnel must follow strict segregation and containment protocols:

  • Primary Containment: The chemical must be kept in its original, tightly sealed container. If the original container is compromised, it must be placed inside a compatible secondary containment vessel (e.g., a shatter-resistant, chemically inert high-density polyethylene (HDPE) or Teflon container).

  • Waste Segregation: Waste containing nitrogen mustards must be strictly segregated from incompatible materials, particularly strong oxidizing agents, acids, and reactive metals, to prevent hazardous secondary reactions[1].

  • Labeling: The waste container must be clearly labeled with the exact chemical name, its primary hazards (e.g., "Toxic," "Alkylating Agent," "Suspected Carcinogen"), and the accumulation start date, in accordance with local EHS regulations[4].

  • EHS Transfer: The segregated waste is logged into the institutional hazardous waste management system. EHS personnel, equipped with appropriate personal protective equipment (PPE) and transport containment, collect the waste for transfer to a secure holding facility[4].

  • Ultimate Disposal: The material is transported to a licensed hazardous waste treatment facility where it undergoes controlled, high-temperature incineration (often exceeding 1000°C) to ensure the complete thermal destruction of the molecule into simple, non-toxic oxides[1].

G A Generation of Alkylating Waste B Primary Containment & Segregation A->B C EHS Notification & Logging B->C D Professional Collection C->D E High-Temperature Incineration D->E

Institutional lifecycle for the management and disposal of hazardous alkylating agents.

Emergency Spill Response Methodology

In the event of an accidental release or spill of an alkylating agent within a laboratory, the following general methodology represents the standard recognized safety response:

  • Isolate and Evacuate: Immediately cease all work. Alert personnel in the immediate vicinity and evacuate the laboratory space. Ensure the laboratory doors are closed to isolate the environment.

  • Assess and Notify: Evaluate the scale of the spill from a safe distance. Immediately contact the institutional EHS emergency response team and provide the specific chemical identity and estimated volume[4].

  • PPE Donning (Hazmat Team Only): Only trained emergency responders should re-enter the space, utilizing maximum-level PPE, which typically includes a self-contained breathing apparatus (SCBA), heavy-duty chemical-resistant gloves (e.g., Butyl rubber), and a fully encapsulated chemical splash suit[1][5].

  • Containment and Absorption: Responders will contain the spill using inert, non-combustible absorbent materials (e.g., dry sand, vermiculite, or specialized chemical absorbent pads).

  • Collection: The contaminated absorbent material is carefully scooped using non-sparking tools and placed into a designated, sealable hazardous waste container[5].

  • Surface Decontamination: The affected surfaces are subsequently washed with a neutralizing solution (such as 5% sodium thiosulfate) followed by copious amounts of water, with all rinsate collected as hazardous waste[1][3].

References

  • Chemical Hygiene Plan - Montana Tech. Montana Technological University. Available at:[Link]

  • LabSafetyGuide Full | Properties Of Water | Chemical Reactions. University of Wisconsin-Madison Safety Department. Available at:[Link]

  • INSTITUTE-Laboratory-Safety-Guide_revised.pdf. University of the Philippines Diliman. Available at:[Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine
Reactant of Route 2
Reactant of Route 2
(2-Chloroethyl)[(4-fluorophenyl)methyl]methylamine
© Copyright 2026 BenchChem. All Rights Reserved.